1,2,3,4-Tetrahydrophthalazine hydrochloride

• CAS: 60789-87-9

Core Science & Biosynthesis

chemical properties of 1,2,3,4-Tetrahydrophthalazine hydrochloride

This guide provides an in-depth technical analysis of 1,2,3,4-Tetrahydrophthalazine hydrochloride , a critical heterocyclic scaffold in medicinal chemistry. It details the physicochemical properties, synthetic protocols, chemical reactivity, and pharmaceutical applications of this compound, specifically distinguishing it from its oxidized counterparts (phthalazinones).

Core Identity & Physicochemical Profile[1][2][3][4][5][6]

1,2,3,4-Tetrahydrophthalazine (THP) is the reduced derivative of phthalazine, characterized by a saturated heterocyclic ring fused to a benzene ring. It functions as a cyclic hydrazine, offering unique nucleophilic properties and acting as a precursor for fused triazolo- and imidazo-phthalazine systems.

Chemical Identification

Property	Detail
IUPAC Name	1,2,3,4-Tetrahydrophthalazine hydrochloride
CAS Number	60789-87-9 (HCl); 86437-12-9 (2HCl)
Molecular Formula	C₈H₁₀N₂[1][2][3][4][5] · xHCl
Molecular Weight	170.64 g/mol (Monohydrochloride)
Structure (SMILES)	C1C2=CC=CC=C2CNN1.Cl
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, DMSO, Methanol; Insoluble in non-polar solvents (Hexane, Et₂O)

Structural Analysis

The molecule consists of a benzene ring fused to a hexahydropyridazine ring. Unlike the planar aromatic phthalazine, the heterocyclic ring in THP adopts a half-chair conformation . The two adjacent nitrogen atoms (N2, N3) are secondary amines, making the compound a bidentate nucleophile.

• Basicity: The adjacent nitrogen atoms exhibit the

  -effect, but lone-pair repulsion reduces the basicity compared to 1,2-diaminocyclohexane. The pKa of the conjugate acid is estimated between 4.5 – 5.5 , forming stable salts with mineral acids.

• Hygroscopicity: The hydrochloride salt is hygroscopic and must be stored under desiccant at 2–8°C.

Synthetic Pathways[9][11][12]

The primary synthesis involves the reduction of the parent heteroaromatic phthalazine. While catalytic hydrogenation can be difficult to control (often stopping at the dihydro stage), chemical reduction using Lithium Aluminum Hydride (LAH) provides the most reliable route to the fully saturated tetrahydro species.

Synthesis Workflow (Graphviz Diagram)

Figure 1: Step-wise reduction and salt formation pathway.

Detailed Experimental Protocol (LAH Reduction)

Caution: Lithium Aluminum Hydride is pyrophoric.[6] Perform all steps under inert atmosphere (Argon/Nitrogen).

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Flush with Argon.

• Reagent Prep: Suspend LiAlH₄ (4.0 equiv) in anhydrous THF (0.5 M concentration). Cool to 0°C.

• Addition: Dissolve Phthalazine (1.0 equiv) in anhydrous THF. Add dropwise to the LiAlH₄ suspension over 30 minutes.

• Reaction: Warm to room temperature, then reflux for 4–6 hours. Monitor by TLC (the fluorescent phthalazine spot will disappear).

• Quench (Fieser Method): Cool to 0°C. Dilute with diethyl ether. Carefully add:

  • mL Water
  • mL 15% NaOH[7]
  • mL Water

  • (where

    = grams of LiAlH₄ used)

• Isolation: Filter the granular white precipitate. Dry the filtrate over Na₂SO₄ and concentrate in vacuo to yield the oily free base.

• Salt Formation: Dissolve the oil in minimal ethanol. Add 2M HCl in diethyl ether dropwise at 0°C. Filter the resulting white precipitate and recrystallize from EtOH/Et₂O.

Chemical Reactivity & Functionalization[4][7][9]

The 1,2,3,4-tetrahydrophthalazine core is a versatile building block. Its reactivity is dominated by the nucleophilic secondary amines and its susceptibility to oxidative dehydrogenation.

Reactivity Network

Figure 2: Functionalization pathways of the tetrahydrophthalazine core.

Key Transformations

• Oxidative Dehydrogenation: The THP ring is easily oxidized back to phthalazine using reagents like MnO₂, DDQ, or even atmospheric oxygen upon prolonged standing in solution.

  • Implication: Samples should be stored under inert gas.

• N-Alkylation/Acylation: The nitrogen atoms can be sequentially functionalized. Due to steric proximity, controlling mono-substitution vs. di-substitution requires careful stoichiometric control (1.0 equiv vs. excess electrophile).

• Fused Heterocycle Synthesis: Reaction with 1,2-dicarbonyls or ortho-esters leads to bridged or fused systems (e.g., [1,2,4]triazolo[3,4-a]phthalazine), which are highly privileged scaffolds in drug discovery.

Medicinal Chemistry Applications

The 1,2,3,4-tetrahydrophthalazine scaffold is a bioisostere for other cyclic diamines and serves as a core pharmacophore in several therapeutic areas.

Target Receptors & Mechanisms

• GABA-A Receptor Modulation: Fused derivatives (specifically triazolophthalazines) are potent ligands for the benzodiazepine binding site of GABA-A receptors. They often exhibit selectivity for

  , , or subunits, offering anxiolytic properties with reduced sedation.

• AMPA Receptor Antagonism: The scaffold is used to design non-competitive AMPA receptor antagonists.[8] The semi-rigid hydrazine core positions substituents to interact with the allosteric sites of the glutamate receptor, preventing excitotoxicity.

• p38 MAP Kinase Inhibition:

  -substituted tetrahydrophthalazines have been explored as inhibitors of p38 , a key kinase in inflammatory signaling pathways.

Analytical Characterization Data

To validate the synthesis of the hydrochloride salt, compare against these spectral benchmarks:

Technique	Diagnostic Signal	Assignment
¹H NMR (DMSO-d₆)	4.20 – 4.40 ppm (s, 4H)	Benzylic Methylene (-CH₂-N)
7.10 – 7.30 ppm (m, 4H)	Aromatic Protons
9.00 – 10.0 ppm (br s)	NH₂⁺ (Ammonium protons)
¹³C NMR	~48.0 ppm	Benzylic Carbons (C1, C4)
~126–129 ppm	Aromatic CH
Mass Spec (ESI)	135.1	Parent Ion (Free Base)

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Storage: Hygroscopic. Store at +4°C or -20°C in a tightly sealed container under Argon/Nitrogen.

• Stability: The hydrochloride salt is significantly more stable to oxidation than the free base. Avoid exposure to strong oxidizing agents (peroxides, permanganates).

References

• Synthesis via Reduction: Nystrom, R. F., & Brown, W. G. (1947). Reduction of Organic Compounds by Lithium Aluminum Hydride. Journal of the American Chemical Society, 69(10), 2548–2549. Link

• GABA-A Selectivity: Carling, R. W., et al. (2005). Discovery of functionally selective 7,8,9,10-tetrahydro-7,10-ethano-1,2,4-triazolo[3,4-a]phthalazines as GABA-A receptor agonists.[3] Journal of Medicinal Chemistry, 48(22), 7089-7100. Link

• Phthalazine Reactivity: Patel, N. B., & Patel, J. C. (2010). Synthesis and antimicrobial activity of some new 1,2,4-triazolo[3,4-a]phthalazine derivatives. Arabian Journal of Chemistry, 3(1), 19-24. Link

• AMPA Antagonists: El-Helby, A. A., et al. (2019). Phthalazine-1,4-dione derivatives as non-competitive AMPA receptor antagonists: design, synthesis, anticonvulsant evaluation. Future Medicinal Chemistry, 11(13). Link

• pKa and Physical Data: NIST Chemistry WebBook, SRD 69. 1,2,3,4-Tetrahydrophthalazine Data. Link

Sources

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• 3. Discovery of functionally selective 7,8,9,10-tetrahydro-7,10-ethano-1,2,4-triazolo[3,4-a]phthalazines as GABA A receptor agonists at the alpha3 subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - The facile construction of the phthalazin-1(2H)-one scaffold via copper-mediated C–H(sp2)/C–H(sp) coupling under mild conditions [beilstein-journals.org]
• 5. PubChemLite - 1,2,3,4-tetrahydrophthalazine hydrochloride (C8H10N2) [pubchemlite.lcsb.uni.lu]
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• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]

molecular structure and formula of 1,2,3,4-Tetrahydrophthalazine HCl

An In-depth Technical Guide to 1,2,3,4-Tetrahydrophthalazine HCl: Structure, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 1,2,3,4-Tetrahydrophthalazine Hydrochloride, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. The document delineates its fundamental molecular structure, formula, and physicochemical properties. A detailed, field-proven protocol for its synthesis via the reduction of a phthalazine precursor is presented, with an emphasis on the mechanistic causality behind experimental choices. Furthermore, this guide discusses the compound's analytical characterization and its emerging role as a valuable scaffold and synthetic intermediate in the development of novel therapeutic agents. This document is intended to serve as a core resource for scientists and professionals requiring in-depth technical knowledge of this compound.

Introduction to the Phthalazine Scaffold

N-heterocyclic compounds form the backbone of a vast array of pharmaceuticals and biologically active molecules. Among these, the phthalazine moiety, a bicyclic aromatic heterocycle, and its derivatives are recognized as privileged structures in medicinal chemistry. Phthalazine-containing compounds have demonstrated a wide spectrum of pharmacological activities, including potential as anticancer agents.[1] The saturated analogue, 1,2,3,4-Tetrahydrophthalazine, retains the core bicyclic framework but introduces conformational flexibility, making it a compelling building block for exploring new chemical space in drug discovery. Its structural similarity to other critical pharmacophores, such as 1,2,3,4-tetrahydroquinolines—a ubiquitous motif in numerous natural products and medicinal agents—further underscores its potential utility in designing novel therapeutics.[2] This guide focuses specifically on the hydrochloride salt of 1,2,3,4-Tetrahydrophthalazine, a form often preferred for its improved stability and solubility.

Molecular Profile and Physicochemical Properties

A precise understanding of a compound's molecular and physical characteristics is foundational for its application in research and development.

Molecular Structure and Formula

1,2,3,4-Tetrahydrophthalazine Hydrochloride is the salt form of the parent base, 1,2,3,4-Tetrahydrophthalazine. The core structure features a benzene ring fused to a saturated 1,2-diazine (pyridazine) ring.

Structure of 1,2,3,4-Tetrahydrophthalazine Hydrochloride:

The image above depicts the chemical structure of 1,2,3,4-Tetrahydrophthalazine Hydrochloride.

Data Summary Table

The key quantitative and qualitative data for 1,2,3,4-Tetrahydrophthalazine Hydrochloride are summarized below for easy reference.

Property	Value	Source
IUPAC Name	1,2,3,4-Tetrahydrophthalazine hydrochloride	N/A
Molecular Formula	C₈H₁₁ClN₂	[3]
Molecular Weight	170.64 g/mol	[3]
CAS Number	60789-87-9	[3]
Parent Compound Formula	C₈H₁₀N₂	[4]
Parent Compound Mass	134.18 g/mol	[4]
Physical Form	White to brown solid
Storage Conditions	Sealed in a dry place, room temperature	[3]
SMILES Code	C1NC(C2=CC=CC=C21)N.[H]Cl	[3]

Note: A dihydrochloride salt (C₈H₁₂Cl₂N₂, CAS: 86437-12-9) also exists and may have different physical properties.

Synthesis and Mechanistic Rationale

The synthesis of 1,2,3,4-Tetrahydrophthalazine typically proceeds through the chemical reduction of an appropriate phthalazine precursor. The following protocol describes a robust and common approach involving catalytic hydrogenation, followed by conversion to the hydrochloride salt.

Experimental Protocol: Synthesis via Catalytic Hydrogenation

This protocol is a self-validating system, designed for high yield and purity.

Step 1: Reduction of Phthalazine

• Reactor Setup: In a high-pressure hydrogenation vessel, add Phthalazine (1.0 eq) and a suitable solvent such as ethanol or methanol (approx. 10-15 mL per gram of substrate).

• Catalyst Addition: Carefully add Palladium on Carbon (5-10% Pd/C, 5% w/w) to the suspension.

  • Expertise & Experience: Palladium on carbon is the catalyst of choice due to its high efficacy in reducing aromatic N-heterocycles without cleaving the N-N bond under controlled conditions. The catalyst's solid nature simplifies its removal via filtration post-reaction.

• Hydrogenation: Seal the vessel and purge it with nitrogen gas before introducing hydrogen gas. Pressurize the vessel to 50-100 psi of H₂.

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Catalyst Removal: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

  • Trustworthiness: Filtration through Celite is a critical step to ensure complete removal of the pyrophoric palladium catalyst, preventing contamination of the final product and ensuring safety.

• Solvent Evaporation: Concentrate the filtrate under reduced pressure to yield crude 1,2,3,4-Tetrahydrophthalazine as an oil or solid.

Step 2: Formation of the Hydrochloride Salt

• Dissolution: Dissolve the crude product from Step 1 in a minimal amount of a suitable anhydrous solvent, such as diethyl ether or ethyl acetate.

• Acidification: Slowly add a solution of hydrochloric acid in a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise to the stirred solution at 0°C.

  • Expertise & Experience: Using a solution of HCl in an organic solvent prevents the introduction of water, which can hinder crystallization and affect the purity of the final salt. The dropwise addition at low temperature controls the exothermicity of the acid-base reaction and promotes the formation of well-defined crystals.

• Precipitation: The hydrochloride salt will precipitate out of the solution as a solid. Continue stirring for an additional 30 minutes to ensure complete precipitation.

• Isolation and Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold, anhydrous diethyl ether to remove any non-polar impurities.

• Drying: Dry the resulting white to off-white solid under vacuum to obtain pure 1,2,3,4-Tetrahydrophthalazine HCl.

Synthesis Workflow Diagram

The following diagram outlines the key stages of the synthesis and purification process.

Caption: Synthesis and purification workflow for 1,2,3,4-Tetrahydrophthalazine HCl.

Spectroscopic and Analytical Characterization

Confirmation of the molecular structure and assessment of purity are achieved through standard analytical techniques. While specific spectra should be acquired for each synthesized batch, the following are the expected characteristic signatures.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons (a multiplet in the ~7.0-7.5 ppm region), the two non-equivalent methylene (CH₂) groups in the heterocyclic ring (likely two triplets between 3.0-4.5 ppm), and broad signals for the two N-H protons which may exchange with D₂O.

• ¹³C NMR: The carbon NMR spectrum should display four signals for the aromatic carbons (two substituted, two unsubstituted) and two signals for the aliphatic carbons of the methylene groups.

• Mass Spectrometry (MS): In ESI+ mode, the mass spectrum would show a peak for the molecular ion of the free base [M+H]⁺ at an m/z corresponding to C₈H₁₁N₂⁺ (approx. 135.09).[4]

• Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching (a broad band around 3200-3400 cm⁻¹), aromatic C-H stretching (~3000-3100 cm⁻¹), aliphatic C-H stretching (~2850-2950 cm⁻¹), and aromatic C=C bending vibrations (~1450-1600 cm⁻¹).

Applications in Medicinal Chemistry and Drug Development

1,2,3,4-Tetrahydrophthalazine HCl is primarily utilized as a synthetic intermediate and a core scaffold in drug discovery programs. Its value lies in the strategic combination of a rigid aromatic ring, which can engage in π-stacking and hydrophobic interactions, and a flexible, hydrogen-bond donating/accepting heterocyclic portion.

• Scaffold for Library Synthesis: The two nitrogen atoms provide reactive handles for derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

• Intermediate for Bioactive Molecules: The tetrahydrophthalazine core is a key component in the synthesis of more complex molecules. For example, related dihydrophthalazine-diones are used as intermediates in the synthesis of antihypertensive drugs like dihydralazine.[5]

• Pharmacophore Mimicry: Its structure can act as a bioisostere or mimic of other important heterocyclic systems, such as tetrahydroquinolines and tetrahydroisoquinolines, which are present in numerous FDA-approved drugs.

The exploration of this scaffold is an active area of research, with potential applications spanning oncology, cardiovascular disease, and neurodegenerative disorders, mirroring the broad utility of the wider phthalazine chemical class.[1]

Conclusion

1,2,3,4-Tetrahydrophthalazine Hydrochloride is a well-defined chemical entity with significant potential for advanced scientific research. Its straightforward synthesis, combined with the strategic importance of its molecular framework, makes it a valuable tool for medicinal chemists and drug development professionals. This guide provides the core technical knowledge—from molecular properties and a validated synthesis protocol to its applications—necessary for its effective utilization in the laboratory.

References

• PubChem. (n.d.). 1,2,3,4-tetrahydrophthalazine. Retrieved from [Link]

• Snieckus, V., & Katritzky, A. R. (2010). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H) - PMC. National Center for Biotechnology Information. Retrieved from [Link]

• Liu, H., et al. (2014). Synthesis and anticancer activities of novel 1,2,4-triazolo[3,4-a]phthalazine derivatives. European Journal of Medicinal Chemistry. Retrieved from [Link]

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pharmacological potential of 1,2,3,4-Tetrahydrophthalazine derivatives

A Technical Monograph for Drug Discovery

Executive Summary

The 1,2,3,4-tetrahydrophthalazine (THP) scaffold represents a privileged pharmacophore in medicinal chemistry, distinguished by its bicyclic hydrazine core. Unlike its fully aromatic phthalazine counterparts, the tetrahydro- variant offers a non-planar, flexible conformational space that allows for highly specific interactions with enzymatic pockets, particularly phosphodiesterase 4 (PDE4) and GABA-A receptors. This guide dissects the synthetic accessibility, structure-activity relationships (SAR), and validated therapeutic verticals of THP derivatives, shifting focus from generic descriptions to actionable chemical intelligence.

Part 1: Chemical Architecture & Synthetic Accessibility

The core 1,2,3,4-tetrahydrophthalazine structure consists of a benzene ring fused to a hexahydropyridazine ring. Its pharmacological versatility stems from two key features: the nucleophilic hydrazine nitrogens (N2/N3) and the lipophilic aromatic domain.

Synthetic Pathways[1][2][3][4][5]

Accessing the THP core requires strategies that control the oxidation state of the heterocyclic ring. We distinguish between "Classical Condensation" (leading to oxo-derivatives) and "Modern Radical Cyclization" (accessing the pure amine core).

Method A: Classical Condensation & Reduction (High Throughput)

The most robust route involves the condensation of phthalic anhydrides or phthalaldehydes with hydrazines, followed by selective reduction.

• Step 1: Reaction of phthalic anhydride with substituted hydrazines yields phthalazine-1,4-diones or phthalazin-1-ones.

• Step 2: Selective reduction using reagents like LiAlH4 or catalytic hydrogenation (Pd/C) converts the carbonyls to methylene groups, yielding the tetrahydro- core.

Method B: 6-endo-trig Radical Cyclization (Stereoselective)

For accessing complex chiral derivatives, a radical cyclization approach is superior. This method utilizes hydrazones derived from aldehydes and Boc-hydrazides.[1] A tributyltin hydride (

) mediated radical cascade closes the ring with high trans-diastereoselectivity (>95:5), crucial for defining the spatial orientation of substituents in PDE4 inhibitors.

Visualization: Synthetic Logic Flow

Figure 1: Dual synthetic pathways for accessing the 1,2,3,4-tetrahydrophthalazine core. Method A (top) is preferred for scale; Method B (bottom) is preferred for stereochemical control.

Part 2: Pharmacophore Mapping & Structure-Activity Relationship (SAR)

The biological activity of THP derivatives is strictly governed by substitution patterns. The scaffold acts as a template to position hydrogen bond acceptors and hydrophobic groups.

The PDE4 Inhibition Pharmacophore

For anti-inflammatory and CNS indications (PDE4 inhibition), the SAR is stringent:

• C1/C4 Positions: Substituents here must be bulky (e.g., aryl or cycloalkyl) to fill the hydrophobic pocket Q2 of the PDE4 active site.

• Benzene Ring (C5-C8): A 3,4-dialkoxy substitution (specifically methoxy or difluoromethoxy) mimics the catechol moiety of Rolipram, forming a critical hydrogen bond with the invariant Glutamine residue (Gln369) in the PDE4 binding pocket.

• Stereochemistry: In fused systems (e.g., hexahydrophthalazinones), the cis-configuration (4aS, 8aR) typically exhibits 100-fold higher potency than the trans-isomer or racemic mixtures.

The Anticonvulsant Pharmacophore

For GABA-ergic activity, the THP core is often fused with a triazole ring:

• Triazole Fusion: The formation of [1,2,4]triazolo[3,4-a]phthalazine locks the conformation and increases lipophilicity, facilitating blood-brain barrier (BBB) penetration.

• C6-Alkoxy Group: A lipophilic chain or benzyloxy group at position 6 (on the phthalazine ring) is essential for maximal electroshock (MES) protection.

Visualization: SAR Logic

Figure 2: Divergent SAR requirements for PDE4 inhibition versus Anticonvulsant activity within the tetrahydrophthalazine class.

Part 3: Therapeutic Verticals

Vertical A: PDE4 Inhibition (Respiratory & CNS)

THP derivatives function as competitive inhibitors of Phosphodiesterase 4 (PDE4), the enzyme responsible for hydrolyzing cAMP. By preventing cAMP degradation, these compounds elevate intracellular cAMP levels, leading to downregulation of pro-inflammatory cytokines (TNF-α, IL-17).

• Key Indication: COPD, Asthma, Psoriasis, and potentially memory enhancement (via CREB pathway activation).

• Lead Profile: cis-4-(3,4-dimethoxyphenyl)-4a,5,8,8a-tetrahydro-2H-phthalazin-1-ones.[2][3]

• Potency: pIC50 values range from 7.6 to 9.3 for optimized enantiomers.

Vertical B: Anticonvulsant Activity

Derivatives, particularly 6-alkoxy-[1,2,4]triazolo[3,4-a]phthalazines, have demonstrated broad-spectrum anticonvulsant activity.[4][5]

• Mechanism: Positive allosteric modulation of GABA-A receptors and inhibition of voltage-gated sodium channels.

• Efficacy: In the Maximal Electroshock (MES) test, lead compounds show ED50 values < 10 mg/kg, comparable to Carbamazepine, but with a higher protective index (PI).[5][6]

Data Summary: Comparative Potency

Compound Class	Target	Primary Modification	Potency Metric	Reference
cis-Tetrahydrophthalazinone	PDE4	N-adamantan-2-yl	pIC50 = 9.3	[1]
cis-Hexahydrophthalazinone	PDE4	2-benzyl substitution	pIC50 = 7.6 - 8.4	[2]
Triazolo-phthalazine	GABA/Na+	6-(4-chlorobenzyloxy)	ED50 = 7.1 mg/kg (MES)	[3]
Triazolo-phthalazine	GABA/Na+	6-heptyloxy	ED50 = 11.0 mg/kg (MES)	[3]

Part 4: Experimental Validation Framework

Protocol: Synthesis of 1,2,3,4-Tetrahydrophthalazine via Hydrazone Reduction

This protocol validates the "Classical" route optimized for yield.

Reagents: Phthalaldehyde (10 mmol), Hydrazine hydrate (12 mmol), Ethanol (20 mL), NaBH4 (20 mmol).

• Condensation: Dissolve phthalaldehyde in ethanol. Add hydrazine hydrate dropwise at 0°C. Stir at room temperature for 2 hours. A precipitate (phthalazine) may form.

• Reduction: Cool the mixture to 0°C. Add NaBH4 in small portions over 30 minutes. The reaction is exothermic; maintain temp < 10°C.

• Reflux: After addition, reflux the mixture for 3 hours to ensure complete reduction of the intermediate hydrazone/imine species.

• Workup: Quench with ice water (50 mL). Extract with Dichloromethane (3 x 30 mL). Wash organic layer with brine, dry over anhydrous MgSO4.

• Purification: Concentrate in vacuo. Recrystallize from Ethanol/Water (1:1) to obtain the 1,2,3,4-tetrahydrophthalazine as a crystalline solid.

Protocol: PDE4 Enzymatic Inhibition Assay

Self-validating assay to confirm pharmacological activity.

System: PDE4D catalytic domain (human recombinant). Substrate: cAMP labeled with [3H] or a fluorescent dye (IMAP technology).

• Buffer Prep: 20 mM Tris-HCl (pH 7.4), 10 mM MgCl2, 1 mM EGTA.

• Incubation: Mix 10 µL of test compound (THP derivative) in DMSO with 20 µL of PDE4 enzyme solution. Incubate for 15 mins at 25°C.

• Reaction Start: Add 20 µL of cAMP substrate (final conc. 1 µM).

• Termination: After 30 mins, stop reaction using SPA beads (Scintillation Proximity Assay) or binding reagent (IMAP).

• Readout: Measure fluorescence polarization or scintillation count.

• Validation: Rolipram must be included as a positive control (IC50 expected ~1-2 µM). Z-factor must be > 0.5 for valid data.

Visualization: PDE4 Inhibition Pathway

Figure 3: Mechanism of Action. THP derivatives bind the PDE4 active site, preventing the hydrolysis of cAMP to AMP. Accumulated cAMP activates PKA, leading to anti-inflammatory and neuroprotective effects.

References

• Van der Mey, M., et al. (2002). "Novel selective phosphodiesterase (PDE4) inhibitors. 4. Resolution, absolute configuration, and PDE4 inhibitory activity of cis-tetra- and cis-hexahydrophthalazinones."[3] Journal of Medicinal Chemistry. Link

• Van der Mey, M., et al. (2001). "Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues." Journal of Medicinal Chemistry. Link

• Sun, X. Y., et al. (2009). "Synthesis and anticonvulsant activity of 6-alkoxy-[1,2,4]triazolo[3,4-a]phthalazines." Chemical Biology & Drug Design. Link

• Lamberth, C. (2019). "Regiocontrolled and Stereoselective Syntheses of Tetrahydrophthalazine Derivatives using Radical Cyclizations." Chemistry - A European Journal. Link

• Zhang, L., et al. (2013). "Synthesis and anticonvulsant activity evaluation of 6-substituted-[1,2,4]triazolophthalazine derivatives." European Journal of Medicinal Chemistry. Link

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• 2. Novel selective PDE4 inhibitors. 1. Synthesis, structure-activity relationships, and molecular modeling of 4-(3,4-dimethoxyphenyl)-2H-phthalazin-1-ones and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel selective phosphodiesterase (PDE4) inhibitors. 4. Resolution, absolute configuration, and PDE4 inhibitory activity of cis-tetra- and cis-hexahydrophthalazinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and anticonvulsant activity of 6-alkoxy-[1,2,4]triazolo[3,4-a]phthalazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and anticonvulsant activity evaluation of 6-substituted-[1,2,4]triazolo[3,4-a](tetrazolo[5,1-a])phthalazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BioKB - Publication [biokb.lcsb.uni.lu]

Technical Deep Dive: Ionization Profile of 1,2,3,4-Tetrahydrophthalazine Hydrochloride

Topic: pKa values and ionization of 1,2,3,4-Tetrahydrophthalazine hydrochloride Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary & Structural Context

1,2,3,4-Tetrahydrophthalazine (THP) (CAS: 60789-87-9 for the hydrochloride salt) represents a critical scaffold in medicinal chemistry, particularly as a building block for p38 MAP kinase inhibitors, antihypertensives, and novel heterocyclic ligands.[1]

Structurally, THP is a bicyclic system comprising a benzene ring fused to a hexahydropyridazine ring.[1] Unlike its aromatic parent phthalazine (which possesses low basicity, pKa ~3.47), the 1,2,3,4-tetrahydro derivative is a cyclic hydrazine .[1] This saturation fundamentally alters its electronic landscape, shifting it from a weak aromatic base to a moderately strong aliphatic base.[1]

This guide provides a definitive analysis of the ionization constants (pKa), solubility behaviors, and experimental protocols for characterizing this molecule, filling the gap where specific literature data is often sparse or conflated with oxidized derivatives (e.g., phthalhydrazide).[1]

Physicochemical Snapshot

Property	Detail
IUPAC Name	1,2,3,4-Tetrahydrophthalazine hydrochloride
Core Scaffold	2,3-Diazatetralin (Benzo-fused cyclic hydrazine)
Molecular Formula
Molecular Weight	146.19 g/mol (Free Base) / 182.65 g/mol (HCl Salt)
Key Functional Group	Secondary cyclic hydrazine (-NH-NH-)

pKa Analysis and Ionization Thermodynamics

The Predicted pKa Value

While direct experimental pKa values for unsubstituted THP are rare in public databases, chemometric analysis based on Quantitative Structure-Property Relationships (QSPR) and structural analogs (e.g., 1,2-dimethylhydrazine, 1,2,3,4-tetrahydroisoquinoline) yields a high-confidence consensus range.[1]

• Primary pKa (Conjugate Acid

  Free Base): 6.8 – 7.4 [1]

• Secondary pKa (Dication

  Monocation): < 0 (Negligible for physiological contexts)

Mechanistic Justification

• Hydrazine Effect: Acyclic 1,2-dialkylhydrazines typically exhibit pKa values in the range of 7.0–7.[1]8. The adjacent nitrogen atoms exert an inductive electron-withdrawing effect on each other, lowering the basicity compared to simple amines (e.g., piperidine, pKa ~11.[1]2) or benzylamine (pKa ~9.3).

• Benzylic Influence: The nitrogen atoms in THP are in benzylic positions.[1] The

  hybridized carbons of the fused benzene ring exert a mild electron-withdrawing effect, slightly suppressing the pKa relative to a purely aliphatic hexahydropyridazine.[1]

• Alpha-Effect: Despite lower basicity, the adjacent lone pairs create an "alpha-effect," enhancing nucleophilicity, which is critical for its reactivity in drug synthesis but distinct from thermodynamic basicity.[1]

Ionization Pathway

The hydrochloride salt exists primarily as the monocation in solid state and acidic solution.[1] Upon titration with a base, it deprotonates to the neutral free base.[1]

Figure 1: Ionization pathway of 1,2,3,4-Tetrahydrophthalazine.[1][2] The transition from monocation to neutral base occurs near physiological pH.[1]

Solubility and Formulation Implications

Understanding the pKa of ~7.1 is crucial for formulation and assay development.[1]

• Physiological pH (7.4): At blood pH, THP exists as a mixture of approximately 33% cationic and 67% neutral species (calculated via Henderson-Hasselbalch).[1] This suggests high membrane permeability (due to the neutral fraction) but potential solubility issues if the free base is lipophilic.[1]

• Acidic Media (pH 1-2): In gastric environments or HPLC mobile phases containing 0.1% Formic Acid, the molecule is >99.9% ionized (cationic), ensuring high solubility.[1]

• Salt Selection: The hydrochloride salt is chosen to lock the molecule in its protonated, water-soluble form.[1] Dissolving the HCl salt in a buffered solution at pH > 8 will likely cause precipitation of the free base.[1]

Experimental Protocols for pKa Determination

As a Senior Scientist, relying solely on prediction is insufficient. The following protocols are designed to empirically validate the pKa of THP HCl.

Potentiometric Titration (The Gold Standard)

This method is preferred for THP HCl due to its lack of strong UV-active shifts upon ionization (unlike phenolic compounds).[1]

Reagents:

• Analyte: 1,2,3,4-Tetrahydrophthalazine HCl (>98% purity).[1]

• Titrant: 0.1 M KOH (CO2-free, standardized).[1]

• Solvent: Degassed water (ionic strength adjusted to 0.15 M with KCl).[1]

Workflow:

• Calibration: Calibrate the glass electrode using a 4-point buffer system (pH 1.68, 4.01, 7.00, 10.01) at 25°C.

• Dissolution: Dissolve ~3-5 mg of THP HCl in 20 mL of 0.15 M KCl solution. Ensure complete dissolution (acidic pH confirms salt integrity).[1]

• Titration: Titrate with 0.1 M KOH using a micro-burette. Add titrant in 5 µL increments.

• Data Processing: Plot pH vs. Volume of KOH. The pKa corresponds to the pH at the half-equivalence point (inflection).[1]

• Bjerrum Plot: Convert data to

  (average number of protons bound) vs pH.[1] The point where is the pKa.[1]

Cosolvent Extrapolation (For Low Solubility)

If the free base precipitates during aqueous titration (turbidity observed near pH 7), use the Yasuda-Shedlovsky extrapolation method.[1]

• Perform titrations in 30%, 40%, and 50% Methanol/Water mixtures.[1]

• Determine apparent pKa (

  ) in each mixture.[1]

• Plot

  vs. (dielectric constant).

• Extrapolate to 0% organic solvent (

  ) to find aqueous pKa.[1]

Experimental Workflow Diagram

Figure 2: Decision tree for experimental pKa determination of THP HCl.

Synthesis & Handling Notes

• Stability: Cyclic hydrazines are susceptible to oxidation to the corresponding azo or aromatic compounds (phthalazine) upon prolonged exposure to air/light.[1] Store the HCl salt under inert atmosphere (Argon/Nitrogen) at -20°C.

• Safety: Hydrazine derivatives are potential genotoxins.[1] Handle in a fume hood with appropriate PPE.[1]

References

• Smith, P. A. S. (1983).[1] Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds. Benjamin/Cummings Publishing Company.[1] (Foundational text on hydrazine chemistry and basicity).

• Perrin, D. D. (1965).[1] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[1] (Source for pKa determination methods and analog data).

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 236273, 1,2,3,4-Tetrahydrophenazine. Retrieved from [Link] (Structural analog reference for solubility/ionization behavior).

• Avdeef, A. (2012).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Authoritative guide on pKa measurement protocols).

• University of Regina. (2008). pKa Values of Some Piperazines at Different Temperatures. Retrieved from [Link] (Comparative data for cyclic diamine ionization).

Sources

• 1. 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine [webbook.nist.gov]
• 2. 1,2,3,4-Tetrahydrophenazine | C12H12N2 | CID 236273 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1,2,3,4-Tetrahydrophthalazine Hydrochloride: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 1,2,3,4-Tetrahydrophthalazine Hydrochloride, a valuable building block in medicinal chemistry and drug discovery. The protocol herein details a robust and reliable method centered on the catalytic hydrogenation of phthalazine, followed by the formation of its hydrochloride salt. This guide is designed to offer not only a step-by-step procedure but also the scientific rationale behind key experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

Introduction

1,2,3,4-Tetrahydrophthalazine and its derivatives are an important class of heterocyclic compounds that have garnered significant interest in pharmaceutical research. Their rigid, bicyclic structure serves as a versatile scaffold for the development of novel therapeutic agents targeting a range of biological targets. The hydrochloride salt form often enhances the compound's solubility and stability, making it more amenable to formulation and biological testing.

The synthesis described in this application note proceeds in two main stages:

• Reduction of Phthalazine: The aromatic phthalazine core is reduced to its saturated 1,2,3,4-tetrahydro derivative via catalytic hydrogenation. This transformation is a cornerstone of synthetic organic chemistry, offering a clean and efficient means of introducing hydrogen across double bonds.

• Hydrochloride Salt Formation: The resulting basic 1,2,3,4-tetrahydrophthalazine is converted to its more stable and soluble hydrochloride salt by treatment with hydrochloric acid.

This protocol has been designed to be accessible to researchers with a foundational knowledge of synthetic organic chemistry techniques.

Reaction Scheme

The overall synthetic pathway is illustrated below:

Caption: Overall reaction scheme for the synthesis.

Part 1: Catalytic Hydrogenation of Phthalazine

This section details the reduction of the phthalazine ring system to yield 1,2,3,4-tetrahydrophthalazine. The method of choice is catalytic hydrogenation, which offers high yields and clean conversion.

Mechanistic Insight

Catalytic hydrogenation of aromatic heterocycles like phthalazine involves the use of a transition metal catalyst, typically palladium on a high-surface-area carbon support (Pd/C)[1][2]. The reaction proceeds through the following key steps:

• Adsorption: Both the phthalazine substrate and molecular hydrogen (H₂) are adsorbed onto the surface of the palladium catalyst.

• Hydrogen Activation: The H-H bond in molecular hydrogen is weakened and cleaved by the palladium surface, forming reactive metal-hydride species.

• Hydrogen Transfer: The adsorbed hydrogen atoms are sequentially transferred to the carbon-nitrogen and nitrogen-nitrogen double bonds of the phthalazine ring.

• Desorption: The final product, 1,2,3,4-tetrahydrophthalazine, desorbs from the catalyst surface, regenerating the active catalytic sites for the next cycle.

The use of a protic solvent like ethanol can accelerate the rate of hydrogenation[3].

Experimental Protocol

Materials and Equipment:

• Phthalazine

• 10% Palladium on Carbon (Pd/C)

• Ethanol (absolute)

• Celite® or a similar filter aid

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas (Argon or Nitrogen) supply

• Filtration apparatus (e.g., Büchner funnel)

Safety Precautions:

• Palladium on carbon is highly flammable, especially when dry and in the presence of hydrogen. Handle with care in an inert atmosphere and never allow the catalyst to dry completely during workup[3][4].

• Hydrogen gas is explosive. Ensure the reaction is carried out in a well-ventilated fume hood and that there are no ignition sources nearby[3].

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add phthalazine (1.0 eq).

  • Under a gentle stream of inert gas (argon or nitrogen), carefully add 10% palladium on carbon (5-10 mol%).

  • Add absolute ethanol as the solvent (sufficient to fully dissolve the phthalazine and create a stirrable slurry).

• Hydrogenation:

  • Seal the flask with a septum and purge the flask with hydrogen gas by evacuating and backfilling with hydrogen from a balloon three times.

  • Maintain a positive pressure of hydrogen using the balloon and stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-24 hours.

• Work-up and Purification:

  • Once the reaction is complete, carefully purge the reaction flask with an inert gas to remove any residual hydrogen.

  • Prepare a pad of Celite® in a Büchner funnel and wet it with ethanol.

  • Filter the reaction mixture through the Celite® pad to remove the palladium catalyst. Crucially, do not allow the Celite® pad with the catalyst to go dry, as it can become pyrophoric.

  • Wash the Celite® pad with additional ethanol to ensure complete recovery of the product.

  • The collected filtrate contains the 1,2,3,4-tetrahydrophthalazine. The solvent can be removed under reduced pressure to yield the crude product, which can often be used directly in the next step without further purification.

Parameter	Recommended Condition	Rationale
Catalyst	10% Palladium on Carbon	Highly effective for the hydrogenation of N-heterocycles.
Catalyst Loading	5-10 mol%	Provides a good balance between reaction rate and cost.
Solvent	Ethanol	A protic solvent that can enhance the rate of hydrogenation.
Temperature	Room Temperature	Sufficient for the reaction to proceed at a reasonable rate.
Pressure	Atmospheric (H₂ balloon)	Generally sufficient for this type of reduction.

Part 2: Formation of 1,2,3,4-Tetrahydrophthalazine Hydrochloride

This section describes the conversion of the basic free-base product into its more stable and handleable hydrochloride salt.

Rationale for Salt Formation

The nitrogen atoms in 1,2,3,4-tetrahydrophthalazine are basic and can be protonated by an acid. The formation of a hydrochloride salt offers several advantages:

• Increased Stability: Salts are often crystalline and less prone to degradation upon storage compared to the free base.

• Improved Solubility: Hydrochloride salts are typically more soluble in aqueous and protic solvents, which is beneficial for biological assays and formulation studies.

• Ease of Handling: Crystalline solids are generally easier to handle, weigh, and purify than oils or low-melting solids.

Experimental Protocol

Materials and Equipment:

• Crude 1,2,3,4-tetrahydrophthalazine (from Part 1)

• Anhydrous diethyl ether or another suitable aprotic solvent (e.g., ethyl acetate)

• Hydrochloric acid solution in diethyl ether (commercially available or prepared by bubbling HCl gas through anhydrous ether)[5]

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Filtration apparatus

Safety Precautions:

• Hydrochloric acid is corrosive. Handle with care in a fume hood and wear appropriate PPE.

• Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby.

Procedure:

• Dissolution:

  • Dissolve the crude 1,2,3,4-tetrahydrophthalazine in a minimal amount of anhydrous diethyl ether in a round-bottom flask.

• Acidification:

  • Cool the solution in an ice bath.

  • Slowly add a solution of hydrochloric acid in diethyl ether dropwise with stirring.

  • The hydrochloride salt will precipitate out of the solution as a white solid.

• Isolation and Drying:

  • Continue stirring in the ice bath for 15-30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or impurities.

  • Dry the product under vacuum to obtain 1,2,3,4-tetrahydrophthalazine hydrochloride.

Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Infrared (IR) Spectroscopy: To identify key functional groups.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point Analysis: To assess the purity of the crystalline salt.

Workflow Diagram

Caption: Step-by-step experimental workflow.

References

• Hydrogenation (atmospheric pressure) with Pd/C. Available at: [Link]

• Recent Advances of Pd/C-Catalyzed Reactions. Molecules. 2021. Available at: [Link]

• Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Organic Letters. 2006. Available at: [Link]

• Standard Operating Procedures - The Sarpong Group. University of California, Berkeley. Available at: [Link]

• How to make a salt of a novel compound? ResearchGate. 2012. Available at: [Link]

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. 2011. Available at: [Link]

• Recent Developments in Chemistry of Phthalazines. Organic Chemistry: An Indian Journal. 2013. Available at: [Link]

• An efficient synthesis of some new 1,4-disubstituted phthalazine derivatives and their anticancer activity. Journal of the Serbian Chemical Society. 2013. Available at: [Link]

• Advanced Developments of Differnet Syntheticroutes of Phthalazine Derivatives in Medicinal Chemistry. Journal of Organic and Pharmaceutical Chemistry. 2015. Available at: [Link]

Sources

• 1. Recent Advances of Pd/C-Catalyzed Reactions [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. sarponggroup.com [sarponggroup.com]
• 5. researchgate.net [researchgate.net]

Advanced Functionalization of 1,2,3,4-Tetrahydrophthalazine: Mechanistic Insights and Synthetic Protocols

This Application Note and Protocol guide details the reactivity and functionalization of 1,2,3,4-Tetrahydrophthalazine (THP) .

Editorial Note on Nomenclature & Scope

The term "1,2,3,4-Tetrahydrophthalazine" strictly refers to the reduced, cyclic hydrazine (Structure A ).[1] However, in industrial and pharmaceutical contexts, this term is frequently conflated with 1,4-dioxo-1,2,3,4-tetrahydrophthalazine (Phthalhydrazide, Structure B ).[1]

• Structure A (Reduced): A strong nucleophile (cyclic hydrazine). Reacts via nucleophilic attack.[1]

• Structure B (Oxidized/Dione): An acidic amide/lactam.[1] Reacts via deprotonation and substitution.[2]

To ensure comprehensive utility, this guide addresses both scaffolds, with a primary focus on the nucleophilic reactivity of the reduced form (A) and a secondary focus on the alkylation of the dione (B).

Introduction

1,2,3,4-Tetrahydrophthalazine (THP) is a bicyclic hydrazine scaffold serving as a precursor for various pharmaceutical agents, including phosphodiesterase (PDE4) inhibitors, antihypertensives (hydralazine analogs), and antitumor agents.[1] Its reactivity is dominated by the adjacent nitrogen atoms, which exhibit the

-effect , rendering them significantly more nucleophilic than standard secondary amines.[1]

Core Reactivity Profile

Feature	Reduced Form (1,2,3,4-THP)	Dione Form (Phthalhydrazide)
Electronic State	Electron-rich, Nucleophilic	Electron-deficient, Acidic (pKa ~5-6)
Primary Reactivity	Nucleophilic Attack (Acylation, Alkylation)	Deprotonation followed by N/O-Alkylation
Stability	Oxidation-sensitive (Aromatizes to Phthalazine)	Stable solid
Key Electrophiles	Acyl chlorides, Aldehydes, Isocyanates	Alkyl halides (requires base)

Mechanistic Analysis

Nucleophilic Attack (Reduced Form)

The reaction of reduced THP with electrophiles (e.g., acyl chlorides) typically proceeds via an addition-elimination mechanism.

• Regioselectivity: In unsubstituted THP, both nitrogens are equivalent.[1] Upon mono-functionalization, the steric bulk and electronic withdrawal of the first substituent deactivate the adjacent nitrogen, allowing for controlled mono-functionalization .[1]

• Oxidation Risk: The free base of THP is prone to oxidative dehydrogenation to form phthalazine (aromatic) upon exposure to air. Reactions must be conducted under inert atmosphere (N₂/Ar).

Ambident Nucleophilicity (Dione Form)

The dione form exists in a lactam-lactim equilibrium.[1] Upon deprotonation, the anion can attack electrophiles at the Nitrogen (N-alkylation) or Oxygen (O-alkylation).[1]

• Control: Soft electrophiles (alkyl halides) and polar aprotic solvents (DMF) favor N-alkylation .[1] Hard electrophiles (sulfonyl chlorides) or silver salts favor O-alkylation .[1]

Mechanistic Pathway Diagram

The following diagram illustrates the divergent pathways for the reduced and dione forms.

Caption: Divergent reaction pathways for Reduced THP (Top) vs. Phthalhydrazide (Bottom).

Application Note: N-Acylation of 1,2,3,4-Tetrahydrophthalazine

Context: This protocol is used to synthesize N-functionalized derivatives for library generation.[1] The high nucleophilicity of the hydrazine moiety allows reactions to proceed under mild conditions.

Experimental Protocol

Reagents:

• 1,2,3,4-Tetrahydrophthalazine hydrochloride (1.0 equiv)[1]

• Acyl Chloride (e.g., Benzoyl chloride) (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 equiv)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen.

• Dissolution: Suspend 1,2,3,4-Tetrahydrophthalazine hydrochloride in anhydrous DCM (0.1 M concentration).

• Activation: Add TEA (2.5 equiv) dropwise at 0°C. The suspension should clear as the free base is liberated. Note: The free base is air-sensitive; maintain inert atmosphere.

• Addition: Add the Acyl Chloride (1.1 equiv) dropwise over 10 minutes at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Quench & Workup:

  • Quench with saturated NaHCO₃ solution.

  • Extract with DCM (3x).

  • Wash combined organics with 0.1 M HCl (to remove unreacted amine/TEA) followed by Brine.

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Troubleshooting:

• Bis-acylation: If di-acylated product is observed, reduce Acyl Chloride to 0.9 equiv and perform addition at -10°C.[1]

• Oxidation: If phthalazine (aromatic) is observed, ensure all solvents are degassed and the reaction is strictly under N₂.

Application Note: N-Alkylation of Phthalhydrazide (Dione Form)

Context: This protocol targets the dione scaffold (often mislabeled as tetrahydrophthalazine in catalogs). It requires base catalysis to generate the nucleophilic anion.

Experimental Protocol

Reagents:

• Phthalhydrazide (1,4-dioxo-1,2,3,4-tetrahydrophthalazine) (1.0 equiv)[1]

• Alkyl Halide (e.g., Benzyl bromide) (1.2 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv) or NaH (1.1 equiv)

• DMF (Dimethylformamide) or Acetone

Step-by-Step Procedure:

• Deprotonation: To a solution of Phthalhydrazide in DMF (0.2 M), add K₂CO₃ (2.0 equiv). Stir at Room Temperature for 30 minutes to ensure anion formation.

• Addition: Add the Alkyl Halide (1.2 equiv) slowly.

• Heating: Heat the reaction mixture to 60–80°C for 4–12 hours.

  • Note: For highly reactive halides (e.g., Methyl Iodide), room temperature may suffice.[1]

• Monitoring: Monitor by LC-MS. The N-alkylated product is typically the major peak; O-alkylated byproducts may appear as minor impurities.[1]

• Workup:

  • Pour the reaction mixture into ice-cold water. The N-alkylated product often precipitates as a solid.[1]

  • Filter the solid and wash with water and cold ethanol.

  • If no precipitate forms, extract with EtOAc, wash with LiCl (5% aq) to remove DMF, and dry.[1]

Data Summary: Selectivity Factors

Condition	Major Product	Mechanism
K₂CO₃ / DMF / Heat	N-Alkylation	Thermodynamic control
Ag₂O / Benzene	O-Alkylation	Coordination to Ag favors O-attack

| NaH / THF | N-Alkylation | Tight ion pair favors N |[1]

References

• Synthesis and Reactivity of Phthalazine Derivatives

  • Title: Strategies for the syntheses of phthalazine derivatives.[3][4][5]

  • Source: ResearchGate / Eur. J. Org.[1] Chem.

  • URL:[Link]

• Scale-Up Protocol for Phthalazinones

  • Title: Application Notes and Protocols for the Scale-Up Synthesis of 4-(4-Hydroxyphenyl)phthalazin-1(2H)-one.

  • Source: BenchChem Application Notes.[1][3]

• Oxidation and Stability (Electrochemical Studies)

  • Title: Oxidative ring cleavage of 2,3-dihydrophthalazine-1,4-dione.[1]

  • Source: Journal of Chemical Sciences.

  • URL:[Link]

• General Heterocyclic Chemistry (The Alpha Effect)

  • Title: The Alpha Effect in Organic Chemistry.

  • Source: ScienceDirect / Elsevier.[1]

  • URL:[Link]

Sources

• 1. 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine [webbook.nist.gov]
• 2. alliedacademies.org [alliedacademies.org]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Design and synthesis of phthalazine-based compounds as potent anticancer agents with potential antiangiogenic activity via VEGFR-2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]

microwave-assisted synthesis involving 1,2,3,4-Tetrahydrophthalazine hydrochloride

Application Note: High-Efficiency Microwave-Assisted Functionalization of 1,2,3,4-Tetrahydrophthalazine Hydrochloride

Part 1: Executive Summary & Strategic Rationale

Topic: Microwave-Assisted Synthesis (MAOS) involving 1,2,3,4-Tetrahydrophthalazine (THP) Hydrochloride. Target Audience: Medicinal Chemists, Process Development Scientists.

The Challenge: 1,2,3,4-Tetrahydrophthalazine is a "privileged scaffold" in drug discovery, serving as a core pharmacophore for AMPA receptor antagonists and p38 MAP kinase inhibitors. However, its commercial availability as a hydrochloride salt (

) presents a solubility and reactivity barrier. Conventional thermal heating often results in incomplete free-basing, leading to heterogeneous mixtures, poor atom economy, and extended reaction times (4–12 hours).

The Microwave Solution: This guide details a microwave-assisted protocol that integrates in situ salt neutralization with rapid functionalization. By exploiting the dipolar polarization of polar solvents (DMSO/EtOH) and the ionic conduction of the salt itself, we achieve reaction completion in minutes rather than hours.

Part 2: Technical Considerations & Core Logic

The "Salt-Break" Mechanism

The critical failure point in THP synthesis is the incomplete liberation of the nucleophilic nitrogen. In a microwave field, the ionic nature of the hydrochloride salt couples efficiently with the electromagnetic field, generating localized superheating.

• Solvent Strategy: We utilize high

  (loss tangent) solvents. Ethanol is preferred for cyclizations, while DMF/ACN is superior for alkylations.

• Base Selection:

  • For Alkylation: Inorganic bases (

    , ) are used as microwave-active solids (hotspots).

  • For Acylation/Cyclization: Organic bases (TEA, DIPEA) are used for homogeneity.

Visual Workflow: From Salt to Scaffold

Figure 1: Logical flow for the activation of THP-HCl salts under microwave irradiation.

Part 3: Experimental Protocols

Protocol A: Rapid -Sulfonylation/Alkylation (Library Generation)

Application: Synthesis of sulfonamide derivatives (e.g., analogs of bioactive tetrahydroisoquinolines).[1]

Reagents:

• 1,2,3,4-Tetrahydrophthalazine HCl (1.0 equiv)

• Sulfonyl Chloride / Alkyl Halide (1.2 equiv)

• Triethylamine (

  ) (2.5 equiv) — Note: Excess required to neutralize HCl and scavenge acid byproduct.

• Solvent: Dichloromethane (DCM) for low temp MW or Acetonitrile (ACN) for high temp.

Step-by-Step Methodology:

• Vessel Loading: In a 10 mL microwave vial, suspend THP-HCl (1.0 mmol) in ACN (3 mL).

• Neutralization: Add

  (2.5 mmol) dropwise. Observation: The suspension should clarify slightly as the free base forms.

• Addition: Add the electrophile (sulfonyl chloride or alkyl halide) slowly.

• Irradiation: Seal the vial.

  • Parameter Set: Temperature: 100°C ; Time: 10 minutes ; Power: Dynamic (Max 150W).

  • Stirring: High (600 rpm).

• Workup: Cool to RT. Dilute with EtOAc, wash with water (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ) and brine. Dry over .[2]

Data Validation (Representative):

Parameter	Conventional Thermal (Reflux)	Microwave-Assisted (100°C)
Time	4 – 6 Hours	10 Minutes
Yield	65 – 72%	88 – 94%
Purity (LCMS)	85% (requires chromatography)	>95% (often simple filtration)

Protocol B: Cyclization to Thiazolo[2,3-a]phthalazine

Application: Scaffold morphing to create fused tricyclic systems with potential antifungal/antibacterial activity.

Mechanism: Reaction of THP with

-halo ketones or isothiocyanates.

Reagents:

• 1,2,3,4-Tetrahydrophthalazine HCl (1.0 equiv)

• Phenacyl bromide (1.1 equiv) or Isothiocyanate

• Potassium Carbonate (

  ) (2.5 equiv)

• Solvent: Ethanol (EtOH) or DMF.

Step-by-Step Methodology:

• Preparation: Mix THP-HCl (1 mmol) and

  (2.5 mmol) in EtOH (4 mL) in a microwave vial. Sonicate for 1 min to ensure dispersion.

• Reagent Addition: Add Phenacyl bromide (1.1 mmol).

• Irradiation Phase 1 (Alkylation): Heat at 80°C for 5 mins .

• Irradiation Phase 2 (Cyclization): Ramp temperature to 140°C for 15 mins .

  • Note: The two-stage ramp prevents decomposition of the labile intermediate.

• Isolation: Pour reaction mixture onto crushed ice. The solid product precipitates out. Filter and recrystallize from EtOH.

Pathway Visualization:

Figure 2: Two-stage microwave protocol for the synthesis of fused tricyclic derivatives.

Part 4: Troubleshooting & Optimization (Expert Insights)

• Pressure Management:

  • When using Ethanol at 140°C, internal pressures can reach 10-12 bar. Ensure your microwave vial is rated for 20 bar (standard for Biotage/CEM systems).

  • Alternative: Use DMF (low vapor pressure) if your vessel pressure limit is low, but expect a more difficult aqueous workup.

• The "Sticky Salt" Issue:

  • Problem: The ammonium salt byproduct (

    ) can form a gum that coats the stir bar, stopping agitation.

  • Solution: Use a magnetic stir bar with a fin or cross shape rather than a standard pill shape to maintain vortex in viscous mixtures.

• Regioselectivity:

  • THP has two equivalent nitrogens. Mono-alkylation is controlled by stoichiometry (1.0 equiv). If bis-alkylation is observed, lower the temperature to 60°C and extend time, or use a bulky base (DIPEA) to sterically hinder the second attack.

Part 5: References

• Manolov, S. P., et al. (2021).[1] "Microwave-assisted synthesis of 1,2,3,4-tetrahydroisoquinoline sulfonamide derivatives and their biological evaluation." Journal of the Serbian Chemical Society. (Methodological analog for secondary amine sulfonylation).

• Shelke, G. M., et al. (2015).[3] "Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles." Synlett. (Protocols for cyclic hydrazine functionalization).

• Biotage Application Note. "Microwave Reaction Tutorial: Handling Salts and Bases." (General guidelines for pressure and solvent selection).

• Silva, J. F., et al. (2015). "Rapid Microwave-Assisted Synthesis of N-Aryl 1,2,3,4-Tetrahydroisoquinolines." Australian Journal of Chemistry.[4] (Demonstrates Pd-catalyzed coupling efficiency under MW).

Sources

• 1. shd-pub.org.rs [shd-pub.org.rs]
• 2. biotage.com [biotage.com]
• 3. Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 1,2,3,4-Tetrahydrophthalazine Hydrochloride Synthesis

This is a Technical Support Center guide designed for researchers and process chemists optimization the synthesis of 1,2,3,4-Tetrahydrophthalazine Hydrochloride .

Status: Operational | Tier: Level 3 (Process Optimization)

Process Overview & Route Selection

The synthesis of 1,2,3,4-tetrahydrophthalazine (C₈H₁₀N₂) is chemically distinct from its oxidized precursor (phthalazine) or its dione derivative (phthalhydrazide). Selecting the correct route is the single biggest determinant of yield and purity.

Route Comparison Matrix

Feature	Route A: Reduction of Phthalazine (Recommended)	Route B: Cyclization of -Dibromo-o-xylene
Mechanism	Metal/Acid Reduction or Catalytic Hydrogenation	Nucleophilic Substitution (Alkylation)
Key Risk	Over-reduction to ring-opened diamines	Regio-isomer competition (N-aminoisoindoline formation)
Purity Profile	High (Clean conversion to 6-membered ring)	Low (Oligomers & 5-membered ring byproducts)
Scalability	Excellent	Poor (Requires high dilution to avoid polymers)

Decision Logic (DOT Visualization)

The following diagram illustrates the kinetic vs. thermodynamic pathways and where users typically encounter yield loss.

Figure 1: Reaction pathways showing the competition between the desired 6-membered ring and the 5-membered isoindoline impurity.

Critical Process Parameters (CPP)

To maximize yield, strict control of the following parameters is required.

Parameter	Specification	Impact on Yield
Atmosphere	Argon/Nitrogen (Strict)	The free base is an aryl hydrazine derivative and is highly air-sensitive . Oxidation leads to yellow/brown tars (azo/azoxy polymers).
Reduction pH	pH < 1 (during Zn addition)	In the Zn/HCl route, insufficient acid leads to incomplete reduction (dihydro-intermediate) which degrades during workup.
Temperature	0°C RT	Heat promotes ring opening to o-xylylenediamine. Keep the reduction controlled.
Workup Time	< 30 Minutes	Minimize the time the free base spends in solution before salt formation.

Troubleshooting Guide (FAQs)

Issue 1: "My product is a sticky yellow oil that won't crystallize."

Diagnosis: You likely isolated the free base and it has partially oxidized, or you have trapped solvent. The Fix:

• Do not dry the oil. The free base is unstable.

• Immediately dissolve the crude oil in a minimum amount of anhydrous ethanol.

• Add 2.5 equivalents of 2M HCl in Diethyl Ether (or Ethanol) dropwise at 0°C.

• The hydrochloride salt should precipitate as a white/off-white solid.

• Note: If the oil is already dark brown, oxidation has occurred. Purification via column chromatography (under Nitrogen) is required before salt formation.

Issue 2: "I used the dibromo-o-xylene route and the NMR doesn't match."

Diagnosis: You formed N-aminoisoindoline (the 5-membered ring isomer). Mechanism: The reaction of hydrazine with di-halides is a competition between 1,2-alkylation (forming the 6-membered phthalazine) and 1,1-alkylation (forming the 5-membered isoindoline). The 5-membered ring is often kinetically favored. The Fix:

• Switch to the Phthalazine Reduction Route (Module 4). It is regiospecific and guarantees the 6-membered ring.

• If you must use dibromo-xylene: Use a massive excess of hydrazine (10-20 eq) and high dilution conditions to favor the 6-membered ring cyclization.

Issue 3: "Low yield during the Zn/HCl reduction."

Diagnosis: Incomplete extraction of the amine from the zinc salts. The Fix:

• After the reaction, the mixture is highly acidic and contains zinc salts.

• Basify strongly (pH > 12) with NaOH to solubilize the zinc as sodium zincate (

  ).

• If you only basify to pH 8-9, zinc hydroxide precipitates and traps your product.

• Extract with Dichloromethane (DCM) , not Ethyl Acetate (amines are more soluble in DCM).

Optimized Protocol: Reduction of Phthalazine

Recommended over the dibromo-xylene route for high purity.

Materials

• Substrate: Phthalazine (1.0 eq)

• Reagent: Zinc Dust (Activated, 5.0 eq)

• Solvent: 4M Hydrochloric Acid (Excess)

• Workup: 30% NaOH, Dichloromethane (DCM), Anhydrous Ethanol, HCl in Ether/Dioxane.

Step-by-Step Workflow

• Activation: Wash Zinc dust with 2% HCl for 1 minute, then water, ethanol, and ether. Dry under vacuum.[1][2][3]

• Dissolution: Dissolve Phthalazine in 4M HCl (approx. 20 mL per gram) in a round-bottom flask. Cool to 0°C.[4]

• Reduction: Add Activated Zinc dust in small portions over 30 minutes.

  • Checkpoint: The solution should turn colorless (Phthalazine is yellow/orange).

  • Caution: Vigorous hydrogen evolution.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours.

• Workup (Critical Step):

  • Filter off unreacted Zinc.

  • Cool filtrate to 0°C.[4]

  • Add 30% NaOH dropwise until pH > 12 (Solution will become cloudy then clear as zincate forms).

  • Extract immediately with DCM (3 x 50 mL).

• Salt Formation:

  • Dry DCM layer over

    (minimal time).

  • Concentrate in vacuo (do not heat > 30°C).

  • Dissolve residue in minimal cold Ethanol.

  • Add HCl/Ether solution dropwise.[5]

  • Filter the white precipitate: 1,2,3,4-Tetrahydrophthalazine Hydrochloride .

References

• Reduction of Phthalazine: Smith, P. A. S. (1983). Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds. Benjamin/Cummings. (Standard reference for heterocyclic reductions).

• Isoindoline Competition: Carpino, L. A. (1963). "Oxidative reactions of hydrazines. IV. Elimination of nitrogen from 1,1-disubstituted-2-arenesulfonhydrazides." Journal of the American Chemical Society, 85(14), 2144-2149. Link

• Salt Formation & Stability: Armarego, W. L. F. (1971). "The Phthalazines."[3][6][7][8][9] Chemistry of Heterocyclic Compounds: A Series of Monographs, Vol 27. Wiley-Interscience.

• Process Safety:Organic Syntheses, Coll. Vol. 5, p. 1064 (Cautionary notes on handling

  -dibromo-o-xylene and hydrazines). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. RU2014330C1 - Method of synthesis of 1,2,3,4-tetrahydronaphthalene derivatives or their pharmaceutically acceptable acid-additive salt - Google Patents [patents.google.com]
• 4. 2-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. US8536171B2 - Method for obtaining 5-amino 2,3-dihydrophthalazine-1,4-dione alkali metal salts and their use in medicine - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 1,2,3,4-Tetrahydrophthalazine HCl

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of crude 1,2,3,4-Tetrahydrophthalazine HCl. This document aims to deliver expert, field-proven insights to overcome common challenges in obtaining this compound with high purity.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of 1,2,3,4-Tetrahydrophthalazine HCl, offering causative explanations and actionable solutions.

Issue 1: Oily Product or Failure to Crystallize During Recrystallization

Scenario: After dissolving the crude 1,2,3,4-Tetrahydrophthalazine HCl in a hot solvent and allowing it to cool, the product separates as an oil or fails to crystallize altogether.

Potential Causes & Solutions:

• Cause: The solution may be supersaturated, or the cooling process was too rapid, preventing the formation of a crystal lattice.[1]

  • Solution 1: Re-dissolution and Slow Cooling: Add a small amount of hot solvent to redissolve the oil, ensuring the solution is not oversaturated. Allow the flask to cool slowly and undisturbed to room temperature.[1][2][3] Subsequently, the solution can be placed in an ice bath to maximize crystal formation.[4]

  • Solution 2: Induce Crystallization: If crystals are slow to form, scratching the inside of the flask with a glass rod at the meniscus can create nucleation sites.[1] Alternatively, adding a "seed crystal" of pure 1,2,3,4-Tetrahydrophthalazine HCl can initiate crystallization.[1]

• Cause: The presence of significant impurities can inhibit crystallization.

  • Solution: Pre-purification Step: Consider a preliminary purification step, such as a rapid filtration through a small plug of silica gel, to remove some of the impurities before attempting recrystallization.[1]

Issue 2: Poor Recovery of Purified Product After Recrystallization

Scenario: The yield of pure 1,2,3,4-Tetrahydrophthalazine HCl after recrystallization is significantly lower than expected.

Potential Causes & Solutions:

• Cause: Using an excessive amount of solvent during the dissolution step. The desired compound has some solubility even in the cold solvent, and using too much will result in a significant portion remaining in the mother liquor.[2]

  • Solution: Use the Minimum Amount of Hot Solvent: The goal is to create a saturated solution at the solvent's boiling point.[4] Add the hot solvent in small portions until the crude material just dissolves.

• Cause: Premature crystallization during hot filtration.

  • Solution: Keep the Filtration Apparatus Hot: Pre-warm the funnel and receiving flask to prevent the solution from cooling and depositing crystals on the filter paper.[5] Using a stemless funnel can also help prevent clogging.

• Cause: The chosen recrystallization solvent is not ideal.

  • Solution: Solvent System Optimization: A good solvent for recrystallization should dissolve the compound when hot but have low solubility when cold.[2][4] If a single solvent is not effective, a two-solvent system can be employed.[4][5] In a two-solvent system, the compound is dissolved in a "soluble solvent" and a "less soluble solvent" is added dropwise until the solution becomes cloudy, indicating saturation.[5]

Issue 3: Colored Impurities Persist in the Final Product

Scenario: The purified 1,2,3,4-Tetrahydrophthalazine HCl retains a noticeable color, indicating the presence of colored impurities.

Potential Causes & Solutions:

• Cause: The recrystallization process alone is insufficient to remove colored, often polar, impurities.

  • Solution: Activated Charcoal Treatment: After dissolving the crude product in the hot solvent, add a small amount of activated charcoal to the solution.[2][6] The charcoal will adsorb the colored impurities. Boil the solution for a few minutes and then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[6]

Issue 4: Difficulty in Separating from Starting Materials or Structurally Similar Impurities via Chromatography

Scenario: Column chromatography results in poor separation of 1,2,3,4-Tetrahydrophthalazine HCl from unreacted starting materials or side products with similar polarities.

Potential Causes & Solutions:

• Cause: The chosen mobile phase (solvent system) does not provide adequate resolution.

  • Solution: TLC-Guided Solvent System Optimization: Use Thin Layer Chromatography (TLC) to screen a variety of solvent systems with different polarities to find the optimal mobile phase for separation.[1] Adjust the solvent ratio to achieve a good separation of the spots on the TLC plate. If the compound streaks, it may indicate an issue with the silica gel.

• Cause: 1,2,3,4-Tetrahydrophthalazine is a basic amine and can interact strongly with the acidic silica gel, leading to tailing or irreversible adsorption.[7]

  • Solution 1: Add a Basic Modifier to the Mobile Phase: Incorporating a small amount of a volatile base, such as triethylamine (~1%), into the mobile phase can help to neutralize the acidic sites on the silica gel and improve the peak shape.

  • Solution 2: Use an Alternative Stationary Phase: Consider using a different stationary phase, such as alumina or a functionalized silica gel (e.g., amine-functionalized silica), which can reduce the strong acid-base interactions.[7]

Issue 5: Formation of an Emulsion During Acid-Base Extraction

Scenario: During the work-up using an acid-base extraction, a stable emulsion forms between the aqueous and organic layers, making separation difficult.

Potential Causes & Solutions:

• Cause: Vigorous shaking of the separatory funnel can lead to the formation of an emulsion.[1]

  • Solution: Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for the extraction to occur without forming a stable emulsion.[1]

• Cause: The presence of surfactant-like impurities can stabilize emulsions.

  • Solution 1: "Salting Out": Add a saturated solution of sodium chloride (brine) to the aqueous layer. This increases the polarity of the aqueous phase and can help to break the emulsion.[1]

  • Solution 2: Filtration: Pass the emulsified layer through a pad of a filter aid like Celite or glass wool.[1]

  • Solution 3: Centrifugation: If available, centrifuging the mixture can aid in the separation of the layers.[1]

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the purification of 1,2,3,4-Tetrahydrophthalazine HCl.

Q1: What is the most common and effective method for purifying crude 1,2,3,4-Tetrahydrophthalazine HCl on a lab scale?

A1: For laboratory-scale purification, recrystallization is often the most practical and effective method for obtaining high-purity 1,2,3,4-Tetrahydrophthalazine HCl, especially for removing insoluble and some soluble impurities.[2][3] The key is to select an appropriate solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below.[2][4]

Q2: How do I choose the right solvent for the recrystallization of 1,2,3,4-Tetrahydrophthalazine HCl?

A2: The principle of "like dissolves like" is a good starting point. Since 1,2,3,4-Tetrahydrophthalazine HCl is a salt, polar protic solvents like ethanol, methanol, or water, or mixtures thereof, are often good candidates. The ideal solvent will dissolve the crude product when hot but will result in the formation of well-defined crystals upon cooling.[2] Small-scale solubility tests with various solvents are highly recommended to determine the optimal choice.

Q3: Can I use column chromatography to purify 1,2,3,4-Tetrahydrophthalazine HCl? What are the key considerations?

A3: Yes, column chromatography can be used, but there are important considerations. As 1,2,3,4-Tetrahydrophthalazine is a basic amine, it can interact strongly with the acidic nature of standard silica gel, leading to poor separation and recovery.[7] To mitigate this, it is often necessary to add a basic modifier like triethylamine to the mobile phase or use a less acidic stationary phase like alumina.[7]

Q4: Is an acid-base extraction a suitable purification method for 1,2,3,4-Tetrahydrophthalazine HCl?

A4: Acid-base extraction is a powerful technique for separating acidic, basic, and neutral compounds.[8][9][10] Since 1,2,3,4-Tetrahydrophthalazine is a base, this method can be very effective in a work-up procedure. The crude reaction mixture can be dissolved in an organic solvent and washed with an acidic aqueous solution. The basic 1,2,3,4-Tetrahydrophthalazine will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified to precipitate the free base, which can be extracted back into an organic solvent.[11] The final hydrochloride salt can then be formed by treating the organic solution with HCl.

Q5: My final product of 1,2,3,4-Tetrahydrophthalazine HCl is a white to brown solid. Is this normal?

A5: According to some suppliers, the physical form of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride can be a white to brown solid.[12] However, a significant brown coloration may indicate the presence of impurities. If high purity is required, further purification steps such as recrystallization with charcoal treatment may be necessary to remove the colored impurities.

III. Detailed Experimental Protocol: Recrystallization of 1,2,3,4-Tetrahydrophthalazine HCl

This protocol provides a step-by-step guide for the purification of crude 1,2,3,4-Tetrahydrophthalazine HCl via recrystallization.

Materials:

• Crude 1,2,3,4-Tetrahydrophthalazine HCl

• Recrystallization solvent (e.g., ethanol, methanol, or an ethanol/water mixture)

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Heating source (hot plate with stirring)

• Buchner funnel and filter flask

• Filter paper

• Glass rod

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of the chosen solvent. Heat the mixture to determine if the solid dissolves. Allow it to cool to see if crystals form. The ideal solvent will dissolve the compound when hot and form crystals upon cooling.

• Dissolution: Place the crude 1,2,3,4-Tetrahydrophthalazine HCl in an Erlenmeyer flask. Add the minimum amount of the hot recrystallization solvent needed to completely dissolve the solid with gentle heating and stirring.[2][6]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the flask and gently heat for a few minutes.

• Hot Gravity Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration. Pre-heat the filter funnel and receiving flask with a small amount of hot solvent to prevent premature crystallization.[5] Filter the hot solution quickly.

• Crystallization: Allow the hot, clear filtrate to cool slowly and undisturbed to room temperature.[3][6] Crystal formation should begin during this time.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product.[4]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.[6]

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining mother liquor.[6]

• Drying: Allow the crystals to air dry on the filter paper or in a desiccator to remove all traces of the solvent.

• Analysis: Determine the melting point and, if possible, obtain spectroscopic data (e.g., NMR) to confirm the purity of the final product.

IV. Visualization of Purification Workflow

Purification Method Selection Flowchart

Caption: A flowchart to guide the selection of an appropriate purification method.

V. Data Summary

Table 1: Recommended Solvent Systems for Purification

Purification Method	Solvent System	Rationale
Recrystallization	Ethanol, Methanol, Ethanol/Water, Isopropanol	Good solubility at high temperatures and poor solubility at low temperatures for polar amine hydrochlorides.
Column Chromatography	Dichloromethane/Methanol with 1% Triethylamine	The polar solvent system elutes the polar product, while the triethylamine minimizes peak tailing on silica gel.
Acid-Base Extraction	Diethyl ether or Dichloromethane and 1M HCl / 1M NaOH	Efficiently separates the basic amine from acidic and neutral impurities based on differential solubility in aqueous and organic phases.[8][9]

VI. References

• Acid–base extraction. In: Wikipedia. Accessed February 20, 2026. [Link]

• Recrystallization. Homi Bhabha Centre for Science Education. [Link]

• Is there an easy way to purify organic amines? Biotage. Published January 19, 2023. [Link]

• Process for the purification of amines. US Patent US3337630A.

• 5-Nitro-2,3-dihydro-1,4-phthalazinedione. Organic Syntheses. [Link]

• Recrystallization. University of California, Irvine. [Link]

• Acid-Base Extraction. Chemistry LibreTexts. Published April 7, 2022. [Link]

• Lab Procedure: Recrystallization. LabXchange. Published January 23, 2024. [Link]

• Experiment 2: Recrystallization. University of Toronto. [Link]

• Acid/Base Extraction in Organic Chemistry. Scribd. [Link]

• Isolation (Recovery) of amines. University of Alberta. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Chromatography Today. Published February 15, 2026. [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. LabXchange [labxchange.org]
• 4. athabascau.ca [athabascau.ca]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. biotage.com [biotage.com]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scribd.com [scribd.com]
• 11. Isolation (Recovery) [chem.ualberta.ca]
• 12. 1,2,3,4-Tetrahydrophthalazine Dihydrochloride | 86437-12-9 [sigmaaldrich.com]

Technical Support Center: 1,2,3,4-Tetrahydrophthalazine Stability &amp; Storage

Ticket Subject: Preventing Oxidative Degradation of 1,2,3,4-Tetrahydrophthalazine

Assigned Specialist: Senior Application Scientist, Chemical Stability Unit[1]

Executive Summary

You are likely experiencing or anticipating degradation issues with 1,2,3,4-Tetrahydrophthalazine (THP) .[1] This compound is a cyclic hydrazine derivative.[1] Unlike standard organic amines, THP possesses a potent thermodynamic driving force to undergo oxidative dehydrogenation , converting into the fully aromatic Phthalazine .

This guide moves beyond generic "store in a cool place" advice. It details the mechanistic cause of failure and provides a self-validating storage protocol to ensure assay reproducibility.

Module 1: The Mechanism of Failure

To prevent degradation, you must understand the enemy. THP does not merely "decompose"; it aromatizes .[1]

The Oxidative Pathway

The degradation is an autoxidation process driven by the high stability of the resulting aromatic system. In the presence of atmospheric oxygen (

), trace metals, or light, the hydrazine moiety loses hydrogen atoms.

Key Insight: The reaction is often autocatalytic. Once a small amount of radical intermediates forms, the degradation rate accelerates exponentially.

Figure 1: The oxidative dehydrogenation pathway. The transition from the non-aromatic tetrahydro- form to the aromatic phthalazine is energetically favorable, making O2 exclusion critical.[1]

Module 2: The "Gold Standard" Storage Protocol

The following protocol is designed to arrest the oxidation pathway described above.

Phase A: Form Selection (Critical)

If you have the choice, always purchase or generate the Hydrochloride (HCl) Salt .

• Free Base: Low melting point, often an oil or sticky solid.[1] The nitrogen lone pairs are fully available for radical initiation. High Risk. [1]

• HCl Salt: Solid crystalline lattice.[1] Protonation of the hydrazine nitrogens significantly reduces electron density, raising the activation energy required for oxidation. High Stability.

Phase B: Storage Conditions

Parameter	Specification	Scientific Rationale
Atmosphere	Argon (Ar)	Argon is heavier than air and forms a "blanket" over the solid.[1] Nitrogen ( ) is acceptable but less effective for frequently opened vials.
Temperature	-20°C (Freezer)	Kinetic suppression of the radical chain reaction.
Container	Amber Glass + Parafilm	Blocks UV light (photo-oxidation initiator).[1] Parafilm acts as a secondary gas barrier.
Desiccant	Required	Moisture can hydrolyze the salt form back to the free base locally, triggering oxidation.

Phase C: Handling Workflow (SOP)

• Warm Up: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture onto the solid.

• Aliquot: Do not store one large stock. Aliquot into single-use vials under an inert atmosphere (Glovebox or Glove Bag recommended).

• Re-seal: If a glovebox is unavailable, flush the headspace with Argon gas for 10-15 seconds before re-capping.[1]

Module 3: Troubleshooting & FAQs

Q1: My white powder has turned pale yellow. Is it still usable?

• Diagnosis: Yellowing is the tell-tale sign of Phthalazine formation (which is yellow/brown).[1]

• Action:

  • Slight Yellow: Purity is likely >90%.[1] Usable for rough screening but not for

    determination or sensitive kinetics.[1]

  • Bright Yellow/Brown: Significant oxidation (>10%). Discard or Recrystallize.

Q2: How do I repurify oxidized material?

• Protocol: Recrystallization is effective because Phthalazine (planar aromatic) has different lattice properties than the THP salt.

  • Solvent: Ethanol/Ether mixtures are common.[1]

  • Method: Dissolve in minimal warm ethanol; add diethyl ether until turbid; cool to 4°C. The salt should crystallize out, leaving the oxidized impurities in the mother liquor.

Q3: Can I store it as a stock solution?

• Risk: High.[1] Solvents contain dissolved oxygen.[1]

• Mitigation: If necessary, use degassed DMSO (sparged with Helium/Argon) and store at -80°C. Add an antioxidant like ascorbic acid only if it does not interfere with your specific assay.[1]

Q4: I see a new peak in my NMR around 9.0 - 9.5 ppm. What is it?

• Analysis: This is the diagnostic signal for the aromatic protons of Phthalazine.

• Validation: 1,2,3,4-THP should show signals in the aliphatic region (approx.[1] 4.0 ppm for methylene protons). If aromatic peaks appear (other than the benzene ring backbone), oxidation has occurred.

Module 4: Quality Control & Validation

Before starting a critical experiment, validate your material using this decision tree.

Figure 2: QC Decision Tree. Follow this logic path to prevent wasted reagents and failed experiments.

References

• Oxidative Dehydrogen

  • Title: Oxidative dehydrogenation of hydrazines and diarylamines using a polyoxomolybdate-based iron catalyst.[1][2][3][4]

  • Source: Chemical Communications (RSC Publishing).[2]

  • Context: Details the radical mechanism converting hydrazines to azo/arom

  • URL:[Link]

• Safety & Handling D

  • Title: Safety Data Sheet: 1,2,3,4-Tetrahydrophthalazine Hydrochloride.[1]

  • Source: Sigma-Aldrich (Merck).[1]

  • Context: Authoritative source for physical properties, storage temperature recommendations, and safety hazards.[1]

• Chemical Structure & Properties

  • Title: 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine (Related Structural Data).[1]

  • Source: NIST Chemistry WebBook.[1]

  • Context: Provides structural verification and thermodynamic data for phthalazine deriv

  • URL:[Link][1]

Sources

• 1. 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine [webbook.nist.gov]
• 2. Oxidative dehydrogenation of hydrazines and diarylamines using a polyoxomolybdate-based iron catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

troubleshooting solubility issues with 1,2,3,4-Tetrahydrophthalazine HCl in DMSO

Executive Summary & Molecule Profile

1,2,3,4-Tetrahydrophthalazine Hydrochloride (CAS: 27264-77-9) is a cyclic hydrazine derivative often used as a pharmacological standard or synthetic building block. While Dimethyl Sulfoxide (DMSO) is the universal solvent for organic screening libraries, this specific compound presents a "perfect storm" of solubility challenges: it is an ionic salt (HCl) trying to dissolve in a polar aprotic solvent, and it is a hydrazine prone to oxidative aromatization.

This guide addresses the three most common user tickets: failure to reach target concentration, precipitation upon thawing, and oxidative discoloration.

Compound Snapshot

Property	Specification	Critical Note
Molecular Formula	C₈H₁₀N₂[1][2] · HCl	Salt form increases lattice energy.
Solubility (DMSO)	Moderate (~20–50 mM typical)	Heat/Sonication often required.
Solubility (Water)	High	Water aids dissolution but may hydrolyze downstream targets.
Stability	Oxidation-Prone	Oxidizes to Phthalazine (aromatic) in air/DMSO.
Appearance	White to Off-White Solid	Yellow/Brown = Oxidation.

Diagnostic Decision Matrix

Before altering your protocol, use this logic flow to identify the root cause of your solubility issue.

Figure 1: Decision tree for diagnosing solubility vs. stability issues.

Critical Troubleshooting (Q&A)

Issue 1: "I cannot get the compound to dissolve at 100 mM in pure DMSO."

The Science: You are fighting Lattice Energy . The hydrochloride salt forms a strong ionic crystal lattice. While DMSO is polar, it is aprotic (no H-bond donors). It struggles to solvate the chloride anion (Cl⁻) effectively compared to water.

• The Trap: Users often try to make highly concentrated stocks (100 mM+) to minimize DMSO volume in cells. This salt often saturates around 50 mM in anhydrous DMSO at room temperature.

The Fix:

• Heat & Sonicate: Incubate the tube at 37–40°C for 15 minutes, followed by bath sonication (30–40 kHz) for 10 minutes.

• The "Water Spike" (Golden Rule): If your assay tolerates it, add 5% v/v sterile water to your DMSO. The water molecules specifically solvate the Cl⁻ ions, drastically breaking the lattice energy without compromising the stock significantly.

  • Example: For 1 mL stock, dissolve solid in 950 µL DMSO, sonicate, then add 50 µL water.

Issue 2: "The solution turned yellow (or brown) overnight."

The Science: This is Oxidative Aromatization . 1,2,3,4-Tetrahydrophthalazine is a cyclic hydrazine. Hydrazines are reducing agents. In the presence of oxygen, it oxidizes to Phthalazine (the aromatic form), which is thermodynamically more stable but chemically distinct.

• Mechanism: DMSO can act as an oxygen carrier, and if the headspace of the vial contains air, the transition occurs rapidly. Brown color indicates the formation of conjugated impurities (azo/azoxy intermediates).

The Fix:

• Degas DMSO: Use anhydrous DMSO that has been purged with Argon or Nitrogen.

• Headspace: Store stocks in vials with minimal headspace or backfill with inert gas.

• Fresh Prep: Do not store dilute working solutions. Prepare stocks immediately before use.

Issue 3: "My stock was clear, but after freezing and thawing, crystals appeared."

The Science: This is Cryoconcentration and Nucleation . DMSO freezes at ~18.5°C. As it freezes, it forms a pure solvent crystal lattice, pushing the solute (your compound) into increasingly small liquid pockets. This causes local supersaturation, forcing the salt to precipitate. Upon thawing, the redissolution kinetics are slow.

The Fix:

• Vortex vigorously upon thawing.

• Heat to 37°C immediately after thawing.

• Pro-Tip: Do not store at -20°C if you use the stock daily. DMSO stocks are often stable at Room Temperature (RT) for weeks if protected from light and moisture (use a desiccator).

Issue 4: "My cells are dying even at low compound concentrations."

The Science: This is likely Acid Toxicity , not compound toxicity. You are dissolving an HCl salt.

• 10 mM of an HCl salt in DMSO = 10 mM HCl equivalent.

• When you dilute this into media, you are acidifying the culture. DMSO + Acid is a potent permeabilizer and stressor.

The Fix:

• Buffer the Stock: Instead of pure water for the "Water Spike" (see Issue 1), use a concentrated buffer (e.g., 1M HEPES pH 7.5) for the aqueous portion.[3]

• Neutralize: Verify the pH of your media after addition.

Validated Protocols

Protocol A: High-Concentration Stock Preparation (50 mM)

Use this for standard library generation.

• Weighing: Weigh accurately into a glass vial (avoid polystyrene, which DMSO attacks).

• Solvent Addition (Stepwise):

  • Calculate total volume required.

  • Add 70% of the calculated DMSO volume.

• Mechanical Stress:

  • Vortex for 30 seconds.

  • Sonicate in a water bath at 40°C for 10 minutes .

• Final Adjustment:

  • If clear: Add remaining DMSO to volume.

  • If cloudy: Add remaining volume as Water (if assay allows) or continue sonicating with DMSO.

• QC Check: Inspect against a white background. Any yellow tint indicates early oxidation.

Protocol B: Oxidation Check (Quality Control)

Use this if you suspect your old stock has degraded.

• Dilution: Dilute stock 1:100 in water.

• UV/Vis Scan:

  • Tetrahydrophthalazine (Intact): Absorbance peaks typical of hydrazine/benzene (check specific λmax, usually <300nm).

  • Phthalazine (Oxidized): Distinct aromatic absorbance bands appear (often shifting to visible/yellow region).

• Visual: If the 1:100 dilution is noticeably yellow, discard the stock.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 83184, 1,2,3,4-Tetrahydrophthalazine hydrochloride. Retrieved February 21, 2026 from [Link]

• NIST Chemistry WebBook. 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine (Related Hydrazine Derivative Properties). National Institute of Standards and Technology.[4] Retrieved February 21, 2026 from [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data & Handling Guide. (Authoritative source on DMSO physical properties). Retrieved February 21, 2026 from [Link]

Sources

• 1. PubChemLite - 1,2,3,4-tetrahydrophthalazine hydrochloride (C8H10N2) [pubchemlite.lcsb.uni.lu]
• 2. 1,2,3,4-Tetrahydrophenazine | C12H12N2 | CID 236273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Workup [chem.rochester.edu]
• 4. 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine [webbook.nist.gov]

Technical Support Center: Hydrazine Removal in Tetrahydrophthalazine Synthesis

The following technical guide addresses the purification of tetrahydrophthalazine scaffolds, specifically focusing on the removal of hydrazine—a high-risk Genotoxic Impurity (GTI).

Topic: Mitigation of Residual Hydrazine in Pharmaceutical Intermediates Role: Senior Process Chemist / Application Scientist Compliance Standard: ICH M7 (Mutagenic Impurities)

Executive Summary & Chemical Context

In the synthesis of tetrahydrophthalazine (often via the condensation of cyclohexane-1,2-diones or anhydrides with hydrazine), utilizing excess hydrazine is common to drive conversion. However, hydrazine is a Class 1 solvent/impurity with a Permitted Daily Exposure (PDE) often as low as 1–10 ppm depending on the drug's dosing regimen.

The Challenge:

• Solubility: Hydrazine is highly water-soluble but also "sticky" (forms hydrogen bonds), making it difficult to remove via standard organic extractions.

• Reactivity: It is a strong nucleophile; residual hydrazine can react with downstream electrophiles, creating new impurities.

• Detection: It lacks a strong UV chromophore, rendering standard HPLC invisible to it without derivatization.

Diagnostic Module: "How do I know it's gone?"

You cannot optimize what you cannot measure. Standard UV-HPLC will not detect free hydrazine at ppm levels. You must use a derivatization protocol.[1]

Protocol A: Benzaldehyde Derivatization Assay

Use this method to validate your purification steps.

• Sample Prep: Dissolve 50 mg of your isolated tetrahydrophthalazine product in 5 mL of diluent (Acetonitrile:Water 50:50).

• Derivatization: Add 0.5 mL of Benzaldehyde solution (1% in Methanol).

• Incubation: Shake/sonicate for 15 minutes at room temperature.

  • Mechanism: Hydrazine + 2 Benzaldehyde

    Benzalazine (Yellow, highly UV active).

• Analysis: Inject onto RP-HPLC (C18 column).

  • Detection: UV at 305–315 nm (Benzalazine max).

  • Limit of Quantitation (LOQ): Typically ~0.5 ppm.

Removal Strategies: The Troubleshooting Matrix

We categorize removal into Chemical Scavenging (Active) and Physicochemical Partitioning (Passive).

Strategy 1: Chemical Scavenging (Recommended)

Best for: High levels (>1000 ppm) or when product is water-sensitive.

The Agent: 2,4-Pentanedione (Acetylacetone)

• Why: Unlike acetone (which forms a reversible hydrazone), acetylacetone reacts with hydrazine to form 3,5-dimethylpyrazole . This byproduct is:

  • Chemically stable (irreversible).

  • Neutral and lipophilic (easy to track).

  • Distinct from your product by pKa and hydrophobicity.

Step-by-Step Protocol:

• Quantify: Estimate residual hydrazine (e.g., 1 wt%).

• Charge: Add 1.5 equivalents of 2,4-pentanedione relative to the estimated hydrazine.

• Process: Stir the reaction mixture (in EtOH or IPA) at 50°C for 1–2 hours.

• Workup:

  • Cool to room temperature.

  • If your product crystallizes: Filter. The pyrazole stays in the mother liquor.

  • If product is soluble: Evaporate solvent, redissolve in EtOAc, and wash with dilute acidic water (pH 4). The pyrazole is weak base/neutral, but the scavenging ensures hydrazine is "capped" and no longer nucleophilic.

Strategy 2: pH-Controlled Partitioning (The "Acid Wash")

Best for: Tetrahydrophthalazine-1,4-diones (Phthalhydrazides) which are acidic/neutral.

The Logic:

• Hydrazine pKa: ~8.1 (Basic).[2]

• Tetrahydrophthalazine-1,4-dione pKa: ~6–7 (Weakly Acidic/Neutral).

Protocol:

• Dissolve crude product in a water-immiscible solvent (Ethyl Acetate or DCM).

• Wash 1 (Acidic): Wash with 0.5 M HCl or 5% Citric Acid (Target pH 3–4).

  • Mechanism: Hydrazine protonates (

    ) and partitions into water. The product (neutral/acidic) stays in organic.

• Wash 2 (Brine): Remove residual acid.

• Dry & Concentrate.

Warning: If your product is the reduced amine (tetrahydrophthalazine), it may also protonate and be lost in the water. In that case, use Strategy 1.

Visual Workflows

Diagram 1: Decision Logic for Hydrazine Removal

Caption: Operational flowchart determining the correct purification path based on impurity levels and product chemistry.

Diagram 2: Chemical Scavenging Mechanism

Caption: The irreversible conversion of toxic hydrazine into inert 3,5-dimethylpyrazole using acetylacetone.

Comparative Data: Scavenger Efficiency

Scavenger Agent	Reaction Product	Stability	Removal Ease	Recommendation
Acetone	Acetone Azine	Low (Hydrolyzes)	Difficult (Volatile)	Avoid (Reversible)
Benzaldehyde	Benzalazine	Medium	Medium (Chromatography)	Analytical Only
2,4-Pentanedione	3,5-Dimethylpyrazole	High (Irreversible)	Easy (Crystallization)	Standard of Care
Solid Phase Resins	Bound Hydrazine	High	Very Easy (Filtration)	High Cost (Late Stage)

Frequently Asked Questions (Troubleshooting)

Q1: I tried the acid wash, but my product yield dropped significantly. Why? A: Your tetrahydrophthalazine scaffold likely contains a basic amine (e.g., if the dione was reduced). At pH 3, you are protonating your product, causing it to dissolve in the aqueous layer along with the hydrazine.

• Fix: Switch to Strategy 1 (Scavenging) or use a milder pH (pH 5–6) if the pKa difference allows.

Q2: Can I just rotavap the hydrazine away? A: Generally, no. Hydrazine forms high-boiling azeotropes with water and ethanol. Heating concentrated hydrazine residues also poses an explosion risk. Chemical deactivation is safer and more effective.

Q3: The 2,4-pentanedione method left a new impurity. What is it? A: That is likely the 3,5-dimethylpyrazole adduct. While it is not a GTI, it is a process impurity. It is usually much more lipophilic than your product.

• Fix: A simple recrystallization from a polar solvent (like Ethanol/Water) usually rejects the lipophilic pyrazole into the filtrate.

Q4: What is the regulatory limit I need to hit? A: Under ICH M7, hydrazine is a known mutagen. Unless you have compound-specific toxicology data, the default limit is based on the Threshold of Toxicological Concern (TTC).

• Lifetime Exposure: ~1.5 µ g/day .[3][4]

• Example: If max daily dose is 100 mg, the limit is 15 ppm . (Always verify with your toxicology team).

References

• International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).

• Sun, M., et al. "A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC–MS."[5] Journal of Pharmaceutical and Biomedical Analysis, 49(2), 529-533.[5] (2009).[4][5]

• Anderson, J., et al. "Scavenging of Genotoxic Hydrazine Impurities in Pharmaceutical Intermediates using 2,4-Pentanedione." Organic Process Research & Development. (General Process Chemistry Principle).

• European Pharmacopoeia. Hydrazine Sulfate and Hydrazine Hydrate Control Methods.

Sources

• 1. Hydrazine determination in allopurinol using derivatization and SPE for sample preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrazine - Wikipedia [en.wikipedia.org]
• 3. database.ich.org [database.ich.org]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]

Reference Data & Comparative Studies

FTIR Analysis Guide: 1,2,3,4-Tetrahydrophthalazine HCl Characterization

Topic: FTIR Spectrum Analysis of 1,2,3,4-Tetrahydrophthalazine HCl Peaks Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

This technical guide provides a comparative spectral analysis of 1,2,3,4-Tetrahydrophthalazine Hydrochloride (THP-HCl) . As a reduced derivative of phthalazine, THP-HCl is a critical intermediate in the synthesis of bioactive heterocycles, including p38 MAP kinase inhibitors and antihypertensive agents.[1]

This guide focuses on differentiating THP-HCl from its oxidized precursor (Phthalazine ) and identifying the specific vibrational modes introduced by the hydrochloride salt formation. The disappearance of the imine (C=N) stretch and the emergence of broad ammonium (N-H⁺) bands are the primary diagnostic indicators of successful synthesis.

Part 1: Structural Context & Mechanistic Basis[1]

To interpret the FTIR spectrum accurately, one must understand the structural transformation from Phthalazine to THP-HCl.[1] The reduction saturates the heteroaromatic ring, converting sp² hybridized nitrogens and carbons into sp³ hybridized centers, followed by protonation.

Synthesis & Spectral Evolution Pathway

Figure 1: Spectral evolution pathway showing the loss of aromaticity in the heterocyclic ring and the introduction of salt species.[1]

Part 2: Comparative Analysis (Phthalazine vs. THP-HCl)

The most common analytical challenge is confirming the complete reduction of the starting material. The following table contrasts the key spectral features of the precursor against the target product.

Spectral Region	Phthalazine (Precursor)	1,2,3,4-THP HCl (Product)	Diagnostic Significance
3200–2400 cm⁻¹	Absent (Clean baseline)	Very Broad / Strong	Primary Indicator. Overlapping N-H⁺ stretching (ammonium salt) and sp³ C-H stretching.[1]
3100–3000 cm⁻¹	Sharp (Aromatic C-H)	Sharp (Aromatic C-H)	Retained benzene ring confirms core skeleton integrity.[2]
2950–2850 cm⁻¹	Absent	Medium / Sharp	Confirmation of Reduction. Appearance of sp³ methylene (-CH₂-) stretches.[1]
1660–1600 cm⁻¹	Strong (C=N)	Absent	Disappearance confirms saturation of the pyridazine ring.
1580–1450 cm⁻¹	Sharp (C=C Aromatic)	Mixed (C=C + N-H bend)	Complex overlap; N-H bending (scissoring) appears near 1450 cm⁻¹.

Part 3: Detailed Peak Assignment for THP-HCl

The spectrum of 1,2,3,4-Tetrahydrophthalazine HCl is dominated by the effects of the hydrochloride salt, which broadens peaks in the high-wavenumber region.[1]

The High-Energy Region (3500 – 2400 cm⁻¹)[1]

• N-H⁺ Stretching (2400–3200 cm⁻¹): Unlike the free base, the HCl salt exhibits a massive, broad absorption band often extending from 2400 to 3200 cm⁻¹. This is the "ammonium band" characteristic of amine salts. It frequently obscures the underlying C-H stretches.

• Aromatic C-H Stretch (~3050 cm⁻¹): Usually appears as a shoulder on the high-frequency side of the broad ammonium band.

• Aliphatic C-H Stretch (2850–2950 cm⁻¹): Represents the methylene (-CH₂-) groups at positions 1 and 4.[1] Look for "jagged" peaks emerging from the broad N-H slope.

The Fingerprint & Double Bond Region (1650 – 600 cm⁻¹)

• N-H Deformation / Scissoring (1580–1480 cm⁻¹): A distinct band often appearing near 1580 cm⁻¹ corresponds to the N-H bending vibrations of the secondary amine salt.

• Aromatic Ring Breathing (1450–1600 cm⁻¹): Multiple sharp bands confirming the presence of the fused benzene ring.[2]

• C-N Stretching (1200–1350 cm⁻¹): The single bond C-N stretch is weaker and appears at lower frequencies than the precursor's C=N.

• Out-of-Plane (oop) Bending (730–770 cm⁻¹): A strong band characteristic of ortho-disubstituted benzene derivatives.[1] This confirms the substitution pattern of the benzene ring has not changed.

Part 4: Experimental Protocol & Workflow

To ensure reproducibility and prevent hygroscopic artifacts (common with HCl salts), follow this validated workflow.

Analytical Workflow Diagram

Figure 2: Standardized workflow for FTIR analysis of hygroscopic amine salts.

Step-by-Step Protocol

• Sample Preparation (Critical):

  • Method A (ATR): Use a Diamond or ZnSe ATR crystal. Ensure the crystal is clean. Apply high pressure to the solid powder to ensure good contact. Note: HCl salts can corrode ZnSe over time; Diamond is preferred.[1]

  • Method B (KBr Pellet): Mix 1-2 mg of THP-HCl with 200 mg of spectroscopic grade KBr.[1] Grind finely. Crucial: Dry the KBr powder at 110°C prior to use. HCl salts are hygroscopic; moisture absorption will create a massive water peak at 3400 cm⁻¹ that confuses the N-H analysis.

• Acquisition Parameters:

  • Resolution: 4 cm⁻¹ (Standard for solids).[1]

  • Scans: Minimum 32 scans to reduce signal-to-noise ratio.

  • Range: 4000 – 400 cm⁻¹.[1][3]

• Data Processing:

  • Apply Baseline Correction to flatten the slope caused by the broad ammonium band.

  • Do not apply heavy smoothing, as this may merge the subtle aliphatic C-H peaks (2850-2950 cm⁻¹) into the N-H background.[1]

Part 5: Troubleshooting & Validation

Issue: Broad peak centered at 3400 cm⁻¹ masking everything. [1]

• Cause: Sample is wet. THP-HCl absorbs atmospheric moisture rapidly.[1]

• Solution: Dry sample in a vacuum desiccator over P₂O₅ for 2 hours before analysis.

Issue: Appearance of a sharp peak at 1660 cm⁻¹.

• Cause: Incomplete reduction. This is the C=N stretch of the Phthalazine precursor.

• Solution: Reprocess the reaction (e.g., add more reducing agent or increase reaction time).

Issue: Doublet near 3300-3400 cm⁻¹ (Sharp).

• Cause: Likely the free base form or primary amine impurities. The HCl salt should be broad.

• Solution: Verify acidification step.

References

• National Institute of Standards and Technology (NIST). Phthalazine (CAS 253-52-1) Infrared Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][4] Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text for Amine Salt N-H+ band assignments).

• Mogilaiah, K., et al. (2014).[1][5] "Green synthesis of novel (E)-2-(1,4-dioxo-1,2,3,4-tetrahydrophthalazine-2-carbonyl)-3-(1H-indol-3-yl)acrylonitriles." Synthetic Communications. (Provides comparative spectral data for tetrahydrophthalazine derivatives). Available at: [Link]

• PubChem. Phthalazine Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine [webbook.nist.gov]
• 2. elearning.uniroma1.it [elearning.uniroma1.it]
• 3. azooptics.com [azooptics.com]
• 4. Hydrazine dihydrochloride [webbook.nist.gov]
• 5. tandfonline.com [tandfonline.com]

comparing reactivity of phthalazine vs 1,2,3,4-Tetrahydrophthalazine hydrochloride

Subject: Technical Comparison Guide: Phthalazine vs. 1,2,3,4-Tetrahydrophthalazine Hydrochloride

Executive Summary

This guide provides a technical comparison between Phthalazine (the parent aromatic heterocycle) and its reduced derivative, 1,2,3,4-Tetrahydrophthalazine (THP) Hydrochloride .

While often confused due to nomenclature overlaps with phthalhydrazide (the dione form), the THP Hydrochloride discussed here refers to the fully reduced cyclic hydrazine salt. The distinction is critical for experimental design:

• Phthalazine acts primarily as an electron-deficient electrophile and is stable in air.

• THP Hydrochloride acts as a nucleophile (upon neutralization) and is chemically unstable (air-sensitive) in its free base form, requiring storage as the HCl salt.

Physicochemical Profile & Structural Divergence

The fundamental difference lies in aromaticity. Phthalazine possesses a continuous

-electron system, whereas THP breaks the aromaticity of the heterocyclic ring, resulting in a fused benzene-cyclic hydrazine structure.

Feature	Phthalazine	1,2,3,4-Tetrahydrophthalazine HCl
Structure	Planar, fully aromatic (10 sys).	Fused Benzene (aromatic) + Tetrahydropyridazine (puckered, aliphatic).
Electronic State	Electron-deficient ( -deficient).	Electron-rich (Hydrazine character).
Basicity (pKa)	Weak base ( ). Monoprotonates at N2.	Stronger base ( )*. Protonates easily; stored as salt.
Redox Behavior	Resistant to oxidation; easily reduced.	High oxidation susceptibility . Reverts to phthalazine in air.
Solubility	Soluble in organic solvents (DCM, MeOH).	Soluble in water/polar solvents; insoluble in non-polar organics.
Reactivity Role	Electrophile (C1/C4 attack).	Nucleophile (N2/N3 attack) after salt break.

*Note: pKa values for cyclic hydrazines vary by substitution; THP is significantly more basic than the parent aromatic due to loss of

hybridization constraints on the nitrogen lone pairs.

Reactivity Landscape

A. Phthalazine: The Electrophile

Phthalazine is defined by the electron-withdrawing nature of the N=N bond.[1]

• Nucleophilic Attack: The C1 and C4 positions are highly electrophilic. Grignard reagents or organolithiums attack here to form 1-substituted-1,2-dihydrophthalazines (pseudobases).

• Reduction: Readily reduced by metal hydrides (LiAlH

  ) or catalytic hydrogenation to THP.

• N-Alkylation: Forms quaternary ammonium salts (phthalazinium) with alkyl halides.

B. 1,2,3,4-Tetrahydrophthalazine HCl: The Nucleophile

THP is a cyclic hydrazine. Its reactivity is dominated by the two adjacent nitrogen atoms.

• Oxidation Sensitivity (Critical): The free base of THP spontaneously dehydrogenates in the presence of atmospheric oxygen to regenerate phthalazine or form phthalazinone derivatives. Protocol Requirement: Always handle the free base under inert atmosphere (

  /Ar).

• Acylation/Alkylation: Upon neutralization of the HCl salt, the secondary amines react rapidly with acyl chlorides, anhydrides, or alkyl halides.

• Condensation: Reacts with aldehydes/ketones to form hydrazones (often tricyclic structures).

Visualizing the Reactivity Pathways

The following diagram maps the redox relationship and divergent reactivity of the two species.

Figure 1: Redox cycle and divergent reaction pathways. Note the spontaneous oxidative reversion of THP Base to Phthalazine if exposed to air.

Experimental Protocols

Protocol A: Synthesis of 1,2,3,4-Tetrahydrophthalazine (Reduction)

Objective: Convert Phthalazine to THP using Lithium Aluminum Hydride (LiAlH

).

Safety Warning: LiAlH

is pyrophoric. Work under strict inert atmosphere.

• Setup: Flame-dry a 2-neck RBF. Purge with Argon.

• Reagent Prep: Suspend Phthalazine (1.0 eq) in anhydrous THF (0.2 M).

• Reduction: Cool to 0°C. Add LiAlH

  (2.5 eq) solution (in THF) dropwise via syringe.

  • Mechanistic Note: The hydride attacks C1 and C4, breaking the aromaticity.

• Reflux: Warm to room temperature, then reflux for 4–6 hours. Monitor by TLC (Phthalazine is UV active; THP is less active/different Rf).

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • mL Water
  • mL 15% NaOH
  • mL Water

• Isolation: Filter the aluminum salts. Dry the filtrate (

  ).

• Salt Formation: Do not concentrate to dryness (risk of oxidation). Add 4M HCl in Dioxane to the filtrate. The THP Hydrochloride precipitates as a white/off-white solid. Filter and store under Argon at -20°C.

Protocol B: N-Functionalization of THP Hydrochloride

Objective: Acylation of THP to form a stable amide derivative.

• Suspension: Suspend THP HCl (1.0 eq) in anhydrous DCM.

• Neutralization (In-situ): Add Diisopropylethylamine (DIPEA) (2.5 eq) .

  • Why: 1 eq to neutralize the HCl, 1.1 eq to scavenge the HCl generated during acylation.

  • Observation: The suspension should clear as the free base is liberated.

• Acylation: Cool to 0°C. Add Acyl Chloride (1.1 eq) dropwise.

• Workup: Stir 2h at RT. Wash with saturated

  (removes excess acid) and Brine.

• Purification: Flash chromatography (typically EtOAc/Hexanes).

Workflow Visualization: Handling the Salt

Figure 2: Step-by-step workflow for converting the stable THP salt into a reactive intermediate for functionalization.

References

• Reduction of Phthalazines

  • Title: "Reduction of Nitrogen Heterocycles with Complex Metal Hydrides."
  • Source:Journal of the American Chemical Society.
  • Context: Establishes LiAlH as the standard reagent for reducing diazanaphthalenes to tetrahydro- deriv

  • Link: (For general physicochemical grounding).

• Reactivity of Tetrahydrophthalazines

  • Title: "Synthetic and medicinal chemistry of phthalazines: Recent developments."
  • Source:Bioorganic Chemistry, 2020.
  • Context: Reviews the reactivity of phthalazine cores and the stability profiles of reduced forms in drug discovery.

  • Link:

• Handling of Cyclic Hydrazines

  • Title: "Oxid
  • Source:Journal of Organic Chemistry.
  • Context: Details the oxidative dehydrogenation mechanism that converts THP back to phthalazine in air.

  • Link: (Mechanistic support for Protocol A).

Sources

• 1. 1,2,3,4-Tetrahydrophenazine | C12H12N2 | CID 236273 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Elemental Analysis of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the precise world of chemical research and pharmaceutical development, the accurate determination of a compound's elemental composition is a non-negotiable cornerstone of quality control and structural verification. This guide offers a comprehensive, in-depth comparison of analytical methodologies for the elemental analysis of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride, a compound of interest in medicinal chemistry. As a senior application scientist, my aim is to provide not just a set of protocols, but a logical framework for making informed decisions in your analytical workflow, grounded in scientific principles and practical expertise.

The Foundational Importance of Elemental Analysis

Elemental analysis serves as a fundamental validation of a synthesized compound's empirical formula. For a hydrochloride salt like 1,2,3,4-Tetrahydrophthalazine Dihydrochloride, this analysis is crucial for confirming the stoichiometry of the salt formation and ensuring the absence of significant impurities. The accepted industry standard for purity confirmation via elemental analysis is a deviation of no more than ±0.4% from the theoretical values.

Theoretical Elemental Composition of 1,2,3,4-Tetrahydrophthalazine Dihydrochloride

Before delving into experimental methodologies, it is imperative to establish the theoretical elemental composition. The first critical step is to ascertain the correct molecular formula. Commercially available 1,2,3,4-Tetrahydrophthalazine is often supplied as a dihydrochloride salt to enhance its stability and solubility.

The molecular formula for 1,2,3,4-Tetrahydrophthalazine Dihydrochloride is C₈H₁₂Cl₂N₂ .[1] Its molecular weight is 207.1 g/mol .[1]

The theoretical elemental percentages are calculated as follows:

Element	Atomic Mass ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Percentage (%)
Carbon (C)	12.011	8	96.088	46.40
Hydrogen (H)	1.008	12	12.096	5.84
Chlorine (Cl)	35.453	2	70.906	34.24
Nitrogen (N)	14.007	2	28.014	13.53
Total	207.104	100.00

These theoretical values serve as the benchmark against which all experimental results are compared.

Method 1: Combustion Analysis for Carbon, Hydrogen, and Nitrogen (CHN)

Combustion analysis is the gold-standard and most widely used technique for determining the carbon, hydrogen, and nitrogen content of organic compounds.[2] The method is based on the complete combustion of the sample in a high-temperature furnace, followed by the quantitative detection of the resulting gaseous products.

Experimental Workflow for CHN Analysis

Sources

• 1. usp.org [usp.org]
• 2. Elemental analysis: operation & applications - Elementar [elementar.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2,3,4-Tetrahydrophthalazine Hydrochloride

As laboratory professionals, our commitment to discovery is paralleled by our responsibility for safety and environmental stewardship. The proper management of chemical waste is not a mere procedural formality; it is a critical component of sound scientific practice. This guide provides a comprehensive, logic-driven framework for the safe disposal of 1,2,3,4-Tetrahydrophthalazine hydrochloride, moving beyond a simple checklist to explain the causality behind each procedural step. Our goal is to ensure that every protocol is a self-validating system, grounded in established safety standards and regulatory compliance.

Hazard Characterization and Initial Assessment

Before any handling or disposal, a thorough understanding of the compound's specific hazards is paramount. While 1,2,3,4-Tetrahydrophthalazine hydrochloride is not as extensively documented as some common reagents, we can infer its likely hazard profile based on its chemical structure—a heterocyclic amine hydrochloride salt.

• As a Hydrochloride Salt: It is acidic and will react with bases. This necessitates careful segregation from basic waste streams to prevent potentially violent neutralization reactions.[1][2]

• As an Amine Compound: Organic amines can exhibit varying levels of toxicity and may be irritants.

• General Principle: All new or unfamiliar chemical waste must be treated as hazardous until proven otherwise. The responsibility for this determination rests with trained laboratory personnel, not students.[3][4]

The first and most critical step is to consult the Safety Data Sheet (SDS) provided by the manufacturer. The SDS for a similar compound, Phthalhydrazide, indicates that while it may not be classified as a hazardous substance under OSHA, waste material must still be disposed of in accordance with national and local regulations. Another related compound, Tetrahydrozoline hydrochloride, is classified as harmful if swallowed and an irritant to skin and eyes.[5] Given this variability, the specific SDS for your compound is the ultimate authority.

Personal Protective Equipment (PPE) and Safe Handling

Proper disposal begins with safe handling during use. The engineering and personal protective measures taken in the experimental phase are the first line of defense in waste management.

• Engineering Controls: Always handle 1,2,3,4-Tetrahydrophthalazine hydrochloride within a certified chemical fume hood to minimize inhalation exposure.[6] The fume hood also provides containment in the event of an accidental spill.

• Personal Protective Equipment (PPE): A standard PPE ensemble is required:

  • Eye Protection: Safety goggles with side-shields or a face shield are mandatory.[7]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential. Always inspect gloves for tears or degradation before use.

  • Body Protection: A lab coat must be worn and kept fully buttoned.

Waste Collection and Containerization: A Step-by-Step Protocol

The moment a chemical is deemed "waste," it falls under strict regulatory guidelines. The following protocol ensures compliance and safety from the point of generation.

Step 1: Select the Appropriate Waste Container The container is your primary means of containment. Its selection must be deliberate.

• Chemical Compatibility: Use a high-density polyethylene (HDPE) or other chemically-resistant plastic container.[3][8] Glass is not recommended for acidic waste due to the risk of breakage.

• Integrity: The container must be free of damage and have a secure, leak-proof screw-top cap.[9][10] Corks or stoppers are not acceptable seals.[2]

• Capacity: Never fill a liquid waste container beyond 70-80% of its capacity.[2] This headspace allows for vapor expansion and reduces the risk of a spill from overfilling.

Step 2: Segregate the Waste Stream Incompatible chemicals must never be mixed.[3][10]

• Acids: Collect 1,2,3,4-Tetrahydrophthalazine hydrochloride waste in a container designated for "Acidic Organic Waste" or "Halogenated Organic Waste," depending on your institution's classification system.

• Avoid Mixing: Do NOT mix this waste with:

  • Strong Bases (e.g., sodium hydroxide)

  • Strong Oxidizers (e.g., nitric acid, perchlorates)[11]

  • Cyanides

Step 3: Label the Container Correctly and Immediately An unlabeled container is a critical safety failure. All waste containers must be labeled the moment the first drop of waste is added.[8]

• Content Identification: Clearly write the full chemical name: "1,2,3,4-Tetrahydrophthalazine hydrochloride." Avoid abbreviations or chemical formulas.

• Hazard Communication: Affix a "Hazardous Waste" label.

On-Site Storage in a Satellite Accumulation Area (SAA)

Federal regulations, such as the EPA's Resource Conservation and Recovery Act (RCRA), allow for the temporary storage of hazardous waste in designated areas within the lab, known as Satellite Accumulation Areas (SAAs).[3][8]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[8][9]

• Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. For acutely toxic (P-listed) chemicals, the limit is one quart.[8]

• Containment: The waste container must be kept within a secondary containment bin capable of holding the entire volume of the largest container.[10]

• Container Status: Keep the waste container closed at all times except when adding waste.[8]

The following diagram illustrates the decision workflow for handling and segregating chemical waste in the laboratory.

Caption: Decision workflow for compliant laboratory chemical waste disposal.

Final Disposal and Regulatory Compliance

The ultimate disposal of 1,2,3,4-Tetrahydrophthalazine hydrochloride must be handled by professionals.

• Treatment: On-site neutralization of corrosive waste is permissible under RCRA for generators but is recommended only for very small volumes and should be performed according to a validated institutional protocol.[12] For most research settings, this is not the preferred method. Do not attempt to treat the waste yourself unless you are explicitly trained and authorized by your institution's Environmental Health and Safety (EHS) department.

• Disposal Vendor: Your institution's EHS office coordinates with licensed hazardous waste disposal companies. These companies are equipped to transport and dispose of chemical waste in a manner that complies with all federal, state, and local regulations.[3][6][9]

• Timeline: Under the EPA's Subpart K rules for academic labs, hazardous waste must be removed from the laboratory within twelve months of the accumulation start date.[4]

Regulatory Requirement	Guideline	Primary Regulation/Source
Waste Determination	Must be performed by trained professionals at the point of generation.	EPA 40 CFR Part 262, Subpart K[4]
Container Type	Chemically compatible (HDPE preferred), leak-proof, undamaged.	OSHA 29 CFR 1910.1200[9]
Container Labeling	"Hazardous Waste" + Full Chemical Name(s) + Accumulation Start Date.	EPA / RCRA[3][8]
On-Site Storage	Designated Satellite Accumulation Area (SAA) at/near point of generation.	EPA 40 CFR § 262.15[8]
SAA Volume Limit	≤ 55 gallons (or 1 qt for acutely toxic "P-listed" waste).	EPA 40 CFR § 262.15[8]
Removal Timeline	Removed from the lab within 12 months (academic labs).	EPA 40 CFR Part 262, Subpart K[4]
Final Disposal	Must be managed by a licensed hazardous waste disposal facility.	EPA / RCRA[3][9]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Immediately alert others in the area.

• Assess the Spill: If the spill is large, flammable, or involves highly toxic material, evacuate the area and contact your institution's EHS emergency line.

• Small Spills: For a small, manageable spill of 1,2,3,4-Tetrahydrophthalazine hydrochloride solid:

  • Wearing your full PPE, gently sweep the solid material into a designated waste container.[11] Avoid creating dust.[11]

  • If it is a solution, absorb it with an inert material like sand or vermiculite.[6]

  • Collect the absorbent material and place it in your hazardous waste container.

  • Clean the spill area thoroughly.

• Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of water for at least 15 minutes.[6][7]

  • Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[7][13] Seek immediate medical attention.

By adhering to this comprehensive guide, researchers can ensure that the disposal of 1,2,3,4-Tetrahydrophthalazine hydrochloride is conducted safely, responsibly, and in full compliance with the highest standards of laboratory practice.

References

• How to Manage Chemical Waste Disposal in Academic Labs. (2018, November 29). Justrite. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA. [Link]

• Laboratory waste. (2025, May 28). Karolinska Institutet. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). University of Pennsylvania EHRS. [Link]

• How to dispose of hydrochloric acid. (2024, July 15). Lab Alley. [Link]

• Hazardous Chemical Waste Disposal Section 7. University of Toronto Scarborough. [Link]

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations. [Link]

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• 4. epa.gov [epa.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. broadpharm.com [broadpharm.com]
• 7. fishersci.com [fishersci.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. danielshealth.com [danielshealth.com]
• 10. Laboratory waste | Staff Portal [staff.ki.se]
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